Tubulin/NEDDylation-IN-1

Core Science & Biosynthesis

A Technical Guide to the Dual-Inhibitory Mechanism of Tubulin/NEDDylation-IN-1 in Apoptosis Induction

This guide provides an in-depth technical overview of the novel dual-target inhibitor, Tubulin/NEDDylation-IN-1, and its role in inducing apoptosis. Designed for researchers, scientists, and drug development professionals, this document elucidates the compound's mechanism of action, offers detailed experimental protocols for its characterization, and discusses its therapeutic potential.

Part 1: The Strategic Advantage of Dual Inhibition

In the landscape of oncology drug development, therapeutic agents with a single, defined target often face challenges of acquired resistance and limited efficacy across diverse tumor types. Tubulin/NEDDylation-IN-1 represents a new frontier of rationally designed anticancer agents that simultaneously engage two distinct, yet synergistic, cellular targets: the microtubule cytoskeleton and the NEDDylation pathway. This dual-inhibitory action creates a multi-pronged attack on cancer cell proliferation and survival, leading to a robust induction of apoptosis.

Microtubules, dynamic polymers of α- and β-tubulin, are essential for a multitude of cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.[1] Therapeutic agents that disrupt microtubule dynamics are mainstays in cancer chemotherapy, inducing mitotic arrest and subsequent apoptosis.[1][2] Concurrently, the NEDDylation pathway, a post-translational modification process that conjugates the ubiquitin-like protein NEDD8 to substrate proteins, is crucial for the activity of Cullin-RING E3 ubiquitin ligases (CRLs).[3][4] CRLs, in turn, regulate the degradation of a vast number of proteins involved in cell cycle progression and survival.[3] Inhibition of NEDDylation disrupts CRL activity, leading to the accumulation of tumor-suppressor proteins and cell cycle inhibitors, ultimately triggering apoptosis.[3][5]

Tubulin/NEDDylation-IN-1 is engineered to harness the power of both these anti-cancer strategies. By concurrently targeting tubulin polymerization and the NEDDylation cascade, this compound induces a potent apoptotic response that is often superior to single-target agents.

Part 2: Unraveling the Dual Mechanism of Action

The profound apoptotic effect of Tubulin/NEDDylation-IN-1 stems from its simultaneous disruption of two critical cellular processes.

Disruption of Microtubule Dynamics

Similar to other tubulin-targeting agents, Tubulin/NEDDylation-IN-1 directly interacts with tubulin, inhibiting its polymerization into microtubules.[1] This disruption of the microtubule network has several downstream consequences that converge on the activation of the apoptotic machinery:

• Mitotic Arrest: The primary consequence of tubulin polymerization inhibition is the failure to form a functional mitotic spindle, leading to an arrest of the cell cycle in the G2/M phase.[1] Prolonged mitotic arrest activates the spindle assembly checkpoint, which, if not resolved, ultimately triggers the intrinsic apoptotic pathway.

• Induction of Cellular Stress: The collapse of the microtubule cytoskeleton induces significant cellular stress, including the production of reactive oxygen species (ROS) and depolarization of the mitochondrial membrane, both of which are potent inducers of apoptosis.[1]

• Modulation of Apoptotic Regulators: Tubulin and microtubules have been shown to directly interact with and regulate the activity of key apoptotic proteins. For instance, the tubulin/microtubule network can negatively regulate the stability of Death Receptor 5 (DR5), a key component of the extrinsic apoptosis pathway.[2] Disruption of microtubules can therefore lead to increased DR5 expression and sensitization of cancer cells to apoptosis-inducing ligands.[2]

Inhibition of the NEDDylation Pathway

The NEDDylation pathway is a three-step enzymatic cascade involving a NEDD8-activating enzyme (NAE), a NEDD8-conjugating enzyme (E2), and a NEDD8-E3 ligase, which attaches NEDD8 to a lysine residue on a substrate protein.[1] Tubulin/NEDDylation-IN-1 inhibits this process, likely by targeting the NAE in an ATP-dependent manner.[1][6] This inhibition leads to the inactivation of CRLs and the subsequent accumulation of their substrate proteins, several of which are key regulators of apoptosis and cell cycle progression.[3]

Key consequences of NEDDylation inhibition include:

• Cell Cycle Arrest: The accumulation of CRL substrates, such as the cell cycle inhibitors p21 and p27, leads to a halt in cell cycle progression, primarily at the G1 and G2 phases.[3][7] This complements the G2/M arrest induced by tubulin inhibition.

• Induction of DNA Re-replication Stress: Inactivation of specific CRLs, such as CRL1-Skp2 and CRL4-Cdt2, leads to the stabilization of the DNA replication licensing factor Cdt1.[3] This stabilization can trigger DNA re-replication, a potent inducer of DNA damage response and apoptosis.[3]

• Activation of p53 Signaling: Inhibition of the NEDDylation pathway has been shown to activate the p53 signaling pathway, a critical tumor suppressor pathway that can induce apoptosis in response to cellular stress.[7][8]

The synergistic effect of targeting both tubulin and NEDDylation pathways is a powerful strategy for inducing cancer cell death. The multifaceted assault on cell cycle progression, induction of cellular stress, and stabilization of tumor-suppressor proteins creates a cellular environment that is highly conducive to apoptosis.

Part 3: Experimental Characterization of Tubulin/NEDDylation-IN-1

A thorough understanding of the biological activity of Tubulin/NEDDylation-IN-1 requires a suite of well-controlled in vitro experiments. The following protocols provide a framework for characterizing the compound's dual-inhibitory function and its pro-apoptotic effects.

Cell Viability and Proliferation Assays

The initial characterization of any potential anti-cancer agent involves determining its effect on cell viability and proliferation.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed cancer cell lines (e.g., HepG2, PC3, MCF7) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[1]

• Compound Treatment: Treat the cells with a serial dilution of Tubulin/NEDDylation-IN-1 (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, by plotting the percentage of cell viability against the compound concentration.

Table 1: Example IC50 Values for a Dual Tubulin-NEDDylation Inhibitor (Compound C11) [1][6]

Cell Line	Cancer Type	IC50 (µM)
HepG2	Liver Cancer	1.17
PC3	Prostate Cancer	2.48
MCF7	Breast Cancer	1.47

Analysis of Apoptosis Induction

To confirm that the observed decrease in cell viability is due to apoptosis, several assays can be employed.

Protocol: Annexin V/Propidium Iodide (PI) Staining for Apoptosis

• Cell Treatment: Treat cells with Tubulin/NEDDylation-IN-1 at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Characterization of Dual-Target Engagement

To validate the dual-inhibitory mechanism of Tubulin/NEDDylation-IN-1, it is essential to demonstrate its effects on both tubulin polymerization and the NEDDylation pathway.

Protocol: In Vitro Tubulin Polymerization Assay

• Reaction Setup: In a 96-well plate, mix purified tubulin protein with a polymerization buffer containing GTP.

• Compound Addition: Add Tubulin/NEDDylation-IN-1 at various concentrations. Include a positive control (e.g., paclitaxel) and a negative control (vehicle).

• Kinetic Measurement: Monitor the change in absorbance at 340 nm over time at 37°C using a spectrophotometer. An increase in absorbance indicates tubulin polymerization.[9]

• Data Analysis: Compare the polymerization curves of the treated samples to the controls to determine the inhibitory effect of the compound.

Protocol: Western Blot Analysis of NEDDylation Inhibition

• Cell Lysis: Treat cells with Tubulin/NEDDylation-IN-1 for a specified time, then lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against key components of the NEDDylation pathway, such as Cullin-1, and substrates like p21. A decrease in the higher molecular weight band of Cullin-1 (NEDDylated form) and an accumulation of p21 would indicate NEDDylation inhibition.[4] Use an antibody against a housekeeping protein (e.g., GAPDH or α-tubulin) as a loading control.[4]

• Detection and Analysis: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. Quantify the band intensities to determine the extent of inhibition.

Part 4: Visualizing the Signaling Pathways

To provide a clear conceptual framework, the following diagrams illustrate the key signaling pathways affected by Tubulin/NEDDylation-IN-1.

Figure 1: Dual mechanism of Tubulin/NEDDylation-IN-1 in apoptosis induction.

Figure 2: Experimental workflow for characterizing Tubulin/NEDDylation-IN-1.

Part 5: Therapeutic Implications and Future Directions

The development of dual-targeting inhibitors like Tubulin/NEDDylation-IN-1 holds significant promise for cancer therapy.[10] By engaging two distinct and critical cellular pathways, these compounds have the potential to overcome the resistance mechanisms that often limit the efficacy of single-target agents.[10][11] The synergistic induction of apoptosis observed with dual tubulin and NEDDylation inhibition suggests that this approach could be effective against a broad range of malignancies, including those that are refractory to conventional chemotherapies.[1][10]

Future research should focus on several key areas:

• In Vivo Efficacy and Toxicity: While in vitro studies provide a strong rationale for the development of Tubulin/NEDDylation-IN-1, its efficacy and safety must be rigorously evaluated in preclinical animal models.

• Biomarker Discovery: Identifying biomarkers that predict sensitivity or resistance to this class of compounds will be crucial for patient stratification in future clinical trials.

• Combination Therapies: Investigating the potential of Tubulin/NEDDylation-IN-1 in combination with other anti-cancer agents, such as immunotherapy or targeted therapies, could lead to even more effective treatment regimens.

References

• Title: Tubulin couples death receptor 5 to regulate apoptosis - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: Camptothecin Inhibits Neddylation to Activate the Protective Autophagy Through NF-κB/AMPK/mTOR/ULK1 Axis in Human Esophageal Cancer Cells - Frontiers Source: Frontiers in Cell and Developmental Biology URL: [Link]

• Title: Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC Source: Journal of Enzyme Inhibition and Medicinal Chemistry URL: [Link]

• Title: Inhibiting neddylation: A new strategy for tumor therapy - PMC Source: National Institutes of Health URL: [Link]

• Title: Neddylation inhibition in T cells. Analysis by Western blot of Cullin-1... - ResearchGate Source: ResearchGate URL: [Link]

• Title: Inhibiting Neddylation with MLN4924 Suppresses Growth and Delays Multicellular Development in Dictyostelium discoideum - MDPI Source: MDPI URL: [Link]

• Title: Advances in Cancer Treatment by Targeting the Neddylation Pathway - Frontiers Source: Frontiers in Oncology URL: [Link]

• Title: Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed Source: PubMed URL: [Link]

• Title: Inhibition of NEDD8 NEDDylation induced apoptosis in acute myeloid leukemia cells via p53 signaling pathway - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: Protein Neddylation: Beyond Cullin-RING Ligases - PMC Source: National Institutes of Health URL: [Link]

• Title: The Degradation Pathway of COP9 Signalosome–Cullin-RING Ubiquitin Ligase Complexes via Autophagy - MDPI Source: MDPI URL: [Link]

• Title: Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells - NIH Source: National Institutes of Health URL: [Link]

• Title: Inhibition of NEDD8 NEDDylation induced apoptosis in acute myeloid leukemia cells via p53 signaling pathway - PubMed Source: PubMed URL: [Link]

• Title: SENP8 limits aberrant neddylation of NEDD8 pathway components to promote cullin-RING ubiquitin ligase function | eLife Source: eLife URL: [Link]

• Title: Direct effects of compounds 1 and 3 on tubulin polymerization.... - ResearchGate Source: ResearchGate URL: [Link]

• Title: Novel NEDD1 phosphorylation sites regulate γ-tubulin binding and mitotic spindle assembly - PubMed Source: PubMed URL: [Link]

• Title: A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe - MDPI Source: MDPI URL: [Link]

• Title: Dual-targeting inhibitors involving tubulin for the treatment of cancer - PubMed Source: PubMed URL: [Link]

• Title: A review on cullin neddylation and strategies to identify its inhibitors for cancer therapy. Source: R Discovery URL: [Link]

• Title: Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy Source: Wiley Online Library URL: [Link]

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• 3. Inhibiting neddylation: A new strategy for tumor therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Camptothecin Inhibits Neddylation to Activate the Protective Autophagy Through NF-κB/AMPK/mTOR/ULK1 Axis in Human Esophageal Cancer Cells [frontiersin.org]
• 6. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Guide: Modulation of the Tubulin/NEDDylation-IN-1 Signaling Pathway

Executive Summary: The Dual-Target Paradigm

Tubulin/NEDDylation-IN-1 represents a distinct class of "hybrid" small molecule inhibitors designed to overcome multi-drug resistance (MDR) by simultaneously targeting two non-overlapping, essential cellular machineries: cytoskeletal dynamics (via Tubulin ) and protein homeostasis (via NEDDylation ).

This guide dissects the mechanistic basis of this dual modulation, specifically focusing on the lead compound architectures (often based on trimethoxyphenyl analogues , such as Compound C11) that bind the colchicine site of tubulin and the ATP-binding pocket of the NEDD8-activating enzyme (NAE).

Target Audience: Medicinal Chemists, Cell Biologists, and Oncology Pharmacologists.

Part 1: Mechanistic Architecture

The "Double-Hit" Strategy

Single-agent therapies often fail due to compensatory mechanisms. Tubulin/NEDDylation-IN-1 exploits a "synthetic lethality-like" approach:

• Cytoskeletal Collapse: By binding the colchicine site, it inhibits tubulin polymerization, arresting cells in the G2/M phase (mitotic arrest).

• Proteostatic Disruption: By inhibiting NAE (the E1 enzyme), it prevents the neddylation of Cullin-RING Ligases (CRLs) . This inactivates CRLs, leading to the accumulation of tumor-suppressive substrates (e.g., p21, p27) that would otherwise be degraded.

Pathway Visualization

The following diagram illustrates the simultaneous blockade of microtubule assembly and the Neddylation cascade.

Caption: Dual mechanism of action showing simultaneous disruption of microtubule dynamics and NAE-mediated protein degradation.

Part 2: Critical Experimental Protocols

In Vitro Tubulin Polymerization Assay

Objective: Quantify the direct inhibition of tubulin assembly (turbidimetric assay).

• Reagents:

  • Purified Porcine Brain Tubulin (>99% pure).[1]

  • GTP (100 mM stock).

  • General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

  • Control: Colchicine (Positive Control), DMSO (Vehicle).

Protocol Steps:

• Preparation: Pre-warm a 96-well half-area plate to 37°C.

• Master Mix: Dilute tubulin to 3.0 mg/mL (final) in Tubulin Buffer supplemented with 1 mM GTP and 10% Glycerol (glycerol acts as a nucleation enhancer, critical for signal stability).

• Compound Addition: Add 5 µL of 10x Tubulin/NEDDylation-IN-1 (final conc. range: 0.5 – 10 µM) to wells.

• Initiation: Add 45 µL of the Tubulin Master Mix immediately to the wells containing the compound.

• Measurement: Immediately read Absorbance at 340 nm every 30 seconds for 60 minutes at 37°C.

Data Analysis:

• Plot OD340 vs. Time.

• Vmax (Slope): Represents the rate of polymerization.

• Final OD: Represents the total polymer mass.

• Success Criteria: The Vehicle control must show a sigmoidal curve. IN-1 should flatten this curve similar to Colchicine.

Cellular Neddylation Inhibition (Western Blot)

Objective: Confirm target engagement of the NAE pathway inside the cell.

• Cell Lines: HepG2 or HCT116.

• Biomarker: Cullin-1 (Cul1). You are looking for the disappearance of the upper band (Neddylated-Cul1) and accumulation of the lower band (Un-neddylated Cul1).

Protocol Steps:

• Treatment: Seed cells (3x10^5/well) in 6-well plates. Treat with IN-1 (1, 2, 5 µM) for 24 hours.

  • Positive Control: MLN4924 (1 µM).

• Lysis: Lyse in RIPA buffer containing protease inhibitors. Crucial: Do NOT add Neddylation inhibitors (like 1,10-phenanthroline) to the lysis buffer if you are measuring de-neddylation activity, but standard protease inhibitors are fine.

• Immunoblot: Run SDS-PAGE (8-10% gel). Transfer to PVDF.

• Antibody: Anti-Cullin-1 (Host: Rabbit).

• Interpretation:

  • Vehicle: Two bands visible. Upper (~90 kDa) is Cul1-NEDD8; Lower (~82 kDa) is Free Cul1.

  • IN-1 Treated: The Upper band should fade/vanish in a dose-dependent manner.[2]

Experimental Workflow Diagram

Caption: Integrated workflow for validating dual-target engagement (Biochemical and Cellular).

Part 3: Quantitative Benchmarks

The following data summarizes the potency profile of the lead Tubulin/NEDDylation-IN-1 candidate (Compound C11) as established in reference literature [1].

Table 1: Antiproliferative Potency (IC50)

Cell Line	Tissue Origin	IC50 (µM)	Interpretation
HepG2	Liver Cancer	1.17 ± 0.12	Highly Potent
MCF-7	Breast Cancer	1.47 ± 0.15	Potent
PC-3	Prostate Cancer	2.48 ± 0.21	Moderate Potency
L-02	Normal Liver	> 40.0	High Selectivity Index (>30x)

Table 2: Mechanistic Validation Data

Assay Type	Metric	IN-1 Effect (at 5 µM)	Reference Standard
Tubulin Polymerization	Vmax (OD/min)	~0 (Complete Inhibition)	Comparable to Colchicine
Neddylation (Cellular)	Cul1-NEDD8 Ratio	< 10% of Control	Comparable to MLN4924
Cell Cycle	% G2/M Phase	~65% (Arrest)	Significant vs Control (15%)

Part 4: Synthesis of Expertise (The "Why" and "How")

Structural Logic

The efficacy of Tubulin/NEDDylation-IN-1 relies on the trimethoxyphenyl moiety. This structural motif is a "privileged scaffold" for the colchicine binding site on tubulin. However, the addition of specific side chains (often containing dithiocarbamate or specific amide linkers) allows the molecule to extend into the ATP-binding pocket of NAE [1].

Expert Tip: When handling these compounds, avoid repeated freeze-thaw cycles. The trimethoxyphenyl group can be sensitive to oxidation. Store aliquots at -80°C under argon if possible.

Troubleshooting the Assays

• Tubulin Assay Fails to Polymerize (Control):

  • Cause: GTP hydrolysis or inactive tubulin.

  • Fix: Always use fresh GTP (add it to the buffer immediately before use). Ensure the plate is pre-warmed; cold shock depolymerizes tubulin instantly.

• Western Blot Bands are Smudged:

  • Cause: Ubiquitinated proteins smearing the lane.

  • Fix: While you want to see Neddylation changes, general ubiquitination might increase due to proteasome stress. Use a gradient gel (4-20%) to resolve the specific 8-9 kDa shift of NEDD8 clearly.

References

• Fu, D. J., & Wang, T. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[3][4][5] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.[3]

  • [Link][6]

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458(7239), 732–736. (Foundational reference for NAE inhibition mechanism via MLN4924).[2][7][8]

  • [Link]

• Bane, S. L. (2025). Measurement of In Vitro Microtubule Polymerization by Turbidity and Fluorescence.[9] Methods in Cell Biology. (Standard protocol reference).

  • [Link]

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• 6. Inhibition of neddylation facilitates cell migration through enhanced phosphorylation of caveolin-1 in PC3 and U373MG cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Pharmacological inhibition of neddylation impairs long interspersed element 1 retrotransposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Guide: Therapeutic Potential of Tubulin/NEDDylation-IN-1 in Cancer

Executive Summary

Tubulin/NEDDylation-IN-1 (also known as Compound C11) represents a novel class of "dual-targeting" small molecule inhibitors designed to overcome the limitations of single-mechanism chemotherapies. By simultaneously disrupting microtubule dynamics and inhibiting the NEDDylation pathway, this compound exploits a synthetic lethal strategy against solid tumors, particularly hepatocellular carcinoma (HepG2), prostate (PC3), and breast cancer (MCF7).

This guide provides a rigorous technical analysis of Tubulin/NEDDylation-IN-1, detailing its molecular mechanism, preclinical efficacy, and the specific experimental protocols required to validate its activity in drug development pipelines.

Molecular Mechanism of Action (MOA)

The Dual-Targeting Rationale

Traditional microtubule-targeting agents (MTAs) like taxanes and vinca alkaloids often fail due to acquired resistance (e.g., efflux pumps, tubulin mutations). Similarly, specific NEDDylation inhibitors (e.g., MLN4924) have shown promise but can trigger adaptive resistance mechanisms.

Tubulin/NEDDylation-IN-1 integrates two distinct pharmacophores into a single chemical entity:

• Trimethoxyphenyl Moiety: Targets the colchicine-binding site on

  -tubulin, preventing microtubule polymerization.

• Dithiocarbamate Moiety: Targets the NEDD8-activating enzyme (NAE) , specifically the ATP-binding pocket, inhibiting the E1 activation step of the NEDDylation cascade.

Pathway Impact Analysis

The simultaneous inhibition leads to a catastrophic cellular collapse:

• Tubulin Inhibition: Causes G2/M phase arrest by disrupting mitotic spindle formation.

• NEDDylation Inhibition: Prevents the activation of Cullin-RING Ligases (CRLs). This leads to the accumulation of tumor-suppressive substrates (e.g., p21 , p27 , Wee1 ) that are normally degraded by the proteasome, thereby reinforcing cell cycle arrest and inducing apoptosis.

MOA Visualization

The following diagram illustrates the convergent downstream effects of Tubulin/NEDDylation-IN-1.

Figure 1: Convergent mechanism of Tubulin/NEDDylation-IN-1 leading to G2/M arrest and apoptosis.

Preclinical Efficacy Profile

Potency Data (IC50)

The compound demonstrates low-micromolar potency against a panel of solid tumor cell lines. Notably, it retains efficacy in cells that may be resistant to single-mechanism agents.

Cell Line	Tissue Origin	IC50 (μM)	Primary Outcome
HepG2	Liver	1.17	Strong antiproliferative effect
MCF7	Breast	1.47	Apoptosis induction
PC3	Prostate	2.48	G2/M Arrest
Tubulin	(Purified Protein)	2.40	Inhibition of polymerization

Data Source: Fu et al., 2023 [1][1][2]

Key Biological Indicators

• Cell Cycle: Significant accumulation of cells in the G2/M phase (up to 70% at 5 μM).

• Apoptosis: Dose-dependent increase in Annexin V-positive cells; cleavage of PARP and Caspase-3.

• Protein Markers:

  • Decrease: NEDD8-Cullin conjugates (indicating NAE inhibition).

  • Increase: p27, p21 (indicating CRL inactivation).

Experimental Validation Framework

To validate the activity of Tubulin/NEDDylation-IN-1 in a new model system, the following experimental protocols should be employed. These protocols are designed to confirm both mechanisms of action independently.

Protocol A: In Vitro Tubulin Polymerization Assay

Objective: Confirm direct binding to tubulin and inhibition of assembly.

• Reagents: Purified porcine brain tubulin (>99%), GTP (1 mM), PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

• Preparation: Keep tubulin on ice. Prepare 100X stock of Tubulin/NEDDylation-IN-1 in DMSO.

• Reaction: In a 96-well plate (pre-warmed to 37°C), mix tubulin (3 mg/mL) with the compound (1, 5, 10 μM) or vehicle (DMSO).

• Measurement: Immediately place in a kinetic plate reader at 37°C. Measure absorbance at 340 nm every 30 seconds for 60 minutes.

• Validation Criteria: A decrease in Vmax and final absorbance compared to the control indicates inhibition of polymerization.

Protocol B: Cellular NEDDylation Inhibition (Western Blot)

Objective: Verify inhibition of the NAE pathway inside cells.

• Treatment: Treat HepG2 or PC3 cells with Tubulin/NEDDylation-IN-1 (0, 1, 2, 5 μM) for 24 hours.

• Lysis: Lyse cells in RIPA buffer containing protease inhibitors. Crucial: Do not add specific de-NEDDylase inhibitors unless studying turnover; standard lysis is usually sufficient to see the loss of conjugates.

• Electrophoresis: Resolve 30 μg of protein on a 10% SDS-PAGE gel.

• Immunoblotting:

  • Primary Antibody: Anti-NEDD8 (Cell Signaling Tech #2745 or equivalent) or Anti-Cullin-1.

  • Target Band: Look for the disappearance of the upper "smear" or specific higher molecular weight bands (NEDD8-Cullin conjugates ~90-100 kDa) and the appearance/maintenance of the free NEDD8 band (~9 kDa) or free Cullin.

• Validation Criteria: A dose-dependent reduction in NEDD8-conjugated proteins confirms NAE inhibition.

Experimental Workflow Diagram

The following flowchart outlines the step-by-step validation logic.

Figure 2: Sequential validation workflow for Tubulin/NEDDylation-IN-1.

Therapeutic Implications & Future Directions[3]

Overcoming Resistance

The primary advantage of Tubulin/NEDDylation-IN-1 is its potential to treat Multi-Drug Resistant (MDR) phenotypes. Tumors that have upregulated efflux pumps or mutated tubulin isoforms (often resistant to Taxol) may still be vulnerable to the NAE inhibition component, which triggers cell cycle arrest via a different axis (CRL inactivation).

Clinical Translatability

• Dosage: The low micromolar IC50 suggests a favorable therapeutic window, though in vivo toxicity (particularly hepatic) must be monitored given the high potency in HepG2 cells.

• Biomarkers: p27 accumulation serves as an excellent pharmacodynamic biomarker for clinical trials to assess target engagement.

References

• Fu, D. J., et al. (2023).[1][2] Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[1][2][3][4][5][6] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166-175.[1][2] [1]

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458, 732–736. (Foundational mechanism of NAE inhibition).

• MedChemExpress. (n.d.). Tubulin/NEDDylation-IN-1 Product Datasheet.

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• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. NEDD | MCE 生命科学试剂服务商 [medchemexpress.cn]

Protocols & Analytical Methods

Application Notes & Protocols: Preparation and Handling of Dual Tubulin-NEDDylation Inhibitors

Introduction: A Dual-Action Strategy in Cancer Therapeutics

The pursuit of novel anti-cancer agents has led to the development of multi-targeting compounds that can simultaneously disrupt distinct and crucial cellular pathways. A promising strategy involves the dual inhibition of tubulin polymerization and the NEDDylation cascade.[1][2] Microtubules, dynamic polymers of α- and β-tubulin, are essential for mitotic spindle formation, making them a cornerstone target for chemotherapy.[1] The NEDDylation pathway, a post-translational modification system analogous to ubiquitination, is critical for the activation of Cullin-RING E3 ligases (CRLs), which in turn regulate the degradation of approximately 20% of the proteome, including key proteins involved in cell cycle control and stress response.[3]

This guide focuses on a class of potent dual-action compounds, such as the trimethoxyphenyl analogue C11, which have been demonstrated to inhibit both tubulin polymerization and the NEDD8-activating enzyme (NAE), the rate-limiting E1 enzyme in the NEDDylation cascade.[1][2] By targeting both microtubule dynamics and the CRL-mediated protein degradation machinery, these inhibitors can induce potent cell cycle arrest and apoptosis in cancer cells.

The reliability and reproducibility of experiments using these hydrophobic small molecules are critically dependent on their proper handling, solubilization, and storage. This document provides a comprehensive, field-tested guide for researchers, scientists, and drug development professionals to prepare and use these inhibitors, ensuring maximal activity and data integrity.

Scientific Foundation: Mechanism of Dual Inhibition

The efficacy of this inhibitor class stems from its ability to concurrently engage two validated anti-cancer targets.

• Tubulin Inhibition: The inhibitor binds to tubulin, disrupting the dynamic equilibrium of microtubule assembly and disassembly. This interference leads to the collapse of the mitotic spindle, arresting cells in the G2/M phase of the cell cycle and ultimately triggering apoptosis.[1]

• NEDDylation Inhibition: The inhibitor targets the ATP-binding site of the NAE (NEDD8-activating enzyme).[2] This action prevents the initial activation and transfer of the ubiquitin-like protein NEDD8 to its conjugating enzyme (E2).[1][3] The downstream effect is the inactivation of CRLs, leading to the accumulation of tumor-suppressive CRL substrates like the cell cycle inhibitors p21 and p27.[4]

The synergistic effect of these two mechanisms provides a powerful approach to overcoming resistance and enhancing anti-proliferative activity.

Figure 1: Mechanism of dual inhibition. The inhibitor simultaneously blocks tubulin polymerization, leading to G2/M arrest, and the NAE E1 enzyme, preventing CRL activation and causing the accumulation of tumor-suppressive substrates.

Compound Properties and Solubility

Understanding the physicochemical properties of the inhibitor is the first step toward proper handling. These compounds are typically hydrophobic organic molecules.

Property	Description	Rationale & Best Practice
Compound Class	Trimethoxyphenyl Analogue (Example)	Structure dictates solubility. Researchers should always refer to the specific Certificate of Analysis (CoA) for the exact compound being used.
Primary Targets	β-Tubulin, NEDD8-Activating Enzyme (NAE)	Dual-target nature requires validation in both tubulin and NEDDylation-specific assays.
Appearance	Crystalline powder (typically)	Shipped at ambient temperature, but long-term storage conditions are critical for stability.[5]
Primary Solvent	Dimethyl Sulfoxide (DMSO), Anhydrous	The hydrophobic nature of the inhibitor necessitates an organic solvent for creating a concentrated stock solution.[1] Anhydrous DMSO is essential to prevent hydrolysis and precipitation.[6]
Aqueous Solubility	Very Low	Direct dissolution in aqueous buffers or cell culture media will fail. A DMSO stock must be prepared first and then diluted.
Stability	Stable as powder at -20°C for years. Solution stability is limited (months at -80°C).	Aliquoting stock solutions is mandatory to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.[5][6]

Core Protocol: Stock Solution Preparation (10 mM)

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for most small molecule inhibitors. The key to success is preventing moisture contamination and ensuring complete dissolution before storage.

Required Materials

• Tubulin/NEDDylation-IN-1 (solid powder)

• Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% purity (e.g., Sigma-Aldrich D2650)

• Sterile, amber or opaque microcentrifuge tubes (low-retention polymer recommended)

• Sterile, polypropylene conical tubes (for larger volumes)

• Calibrated precision balance (readable to at least 0.01 mg)

• Calibrated micropipettes and sterile, low-retention tips

• Vortex mixer

• Sonicator (water bath type, optional)

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Step-by-Step Procedure

• Pre-Calculation and Equilibration:

  • Causality: Bringing the inhibitor vial to ambient temperature before opening is a critical step to prevent atmospheric moisture from condensing on the cold powder, which can compromise its stability and solubility.

  • Action: Remove the vial of the inhibitor from its storage location (-20°C or -80°C) and place it in a desiccator at room temperature for at least 30 minutes.

  • Action: Calculate the required mass of the inhibitor. For a 10 mM stock, use the formula: Mass (mg) = 10 mmol/L * MW ( g/mol ) * Volume (L) * 1000 mg/g (where MW is the molecular weight from the compound's data sheet). Example: For a compound with MW = 450.5 g/mol to make 1 mL (0.001 L) of a 10 mM stock: Mass (mg) = 0.010 mol/L * 450.5 g/mol * 0.001 L * 1000 = 4.505 mg

• Weighing and Dissolution:

  • Causality: Accurate weighing is fundamental for achieving the target concentration. Adding the solvent directly to the pre-weighed vial minimizes material loss.

  • Action: In a chemical fume hood, carefully weigh the calculated amount of powder into the original vial or a new, sterile, tared tube.

  • Action: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial containing the powder.

  • Action: Cap the vial tightly and vortex vigorously for 1-2 minutes until the solid is fully dissolved. A clear, particulate-free solution should be observed. If dissolution is slow, brief sonication (5-10 minutes) in a room temperature water bath can be applied.[6]

• Aliquoting and Storage:

  • Causality: Aliquoting the stock solution into single-use volumes is the most effective way to prevent degradation from repeated freeze-thaw cycles and to minimize the risk of contamination.[5][6]

  • Action: Dispense the stock solution into small, appropriately labeled, sterile microcentrifuge tubes. Typical aliquot volumes range from 10 µL to 100 µL, depending on experimental needs.

  • Action: Label each aliquot clearly with the compound name, concentration (10 mM), solvent (DMSO), date of preparation, and your initials.

  • Action: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[5] Once an aliquot is thawed for use, any unused portion should ideally be discarded.

Figure 2: Workflow for preparing a concentrated inhibitor stock solution.

Protocol: Preparation of Working Dilutions for Cell Culture

Preparing the final working solution requires careful dilution of the concentrated DMSO stock into your aqueous experimental medium. The goal is to achieve the desired final concentration of the inhibitor while keeping the DMSO concentration at a non-toxic level (typically ≤0.5%).[5]

Key Principles

• Avoid Precipitation: Rapidly diluting the DMSO stock into an aqueous buffer can cause the hydrophobic compound to precipitate. It is best to perform serial dilutions or add the stock to the medium with immediate, vigorous mixing.

• Vehicle Control: A vehicle control is non-negotiable. It consists of the same experimental medium with the exact same final concentration of DMSO as your treated samples. This allows you to distinguish the effects of the inhibitor from any effects of the solvent.

Step-by-Step Procedure

• Thaw and Mix Stock:

  • Action: Remove one aliquot of the 10 mM stock solution from the -80°C freezer. Thaw it completely at room temperature and briefly centrifuge to collect the solution at the bottom of the tube.

• Prepare Intermediate Dilution (if necessary):

  • Causality: For very low final concentrations, a two-step dilution prevents pipetting inaccuracies and reduces the shock of solvent change.

  • Action: To prepare a 10 µM final concentration from a 10 mM stock (a 1:1000 dilution), you will add 1 µL of stock to every 1 mL of final medium. Pipetting 1 µL directly into 1 mL can be accurate, but for smaller final volumes or larger dilutions, an intermediate step is better.

  • Example Intermediate Step: Dilute 2 µL of 10 mM stock into 198 µL of cell culture medium to create a 100 µM intermediate solution (in 1% DMSO). You can then use this intermediate solution for your final dilutions.

• Prepare Final Working Solution:

  • Action: Add the required volume of the 10 mM stock (or intermediate dilution) to your pre-warmed cell culture medium. Crucially, add the small volume of DMSO stock to the large volume of aqueous medium while gently vortexing or swirling the medium. Do not add the medium to the DMSO stock.

  • Example for 10 µM Final Concentration in 10 mL Medium: Add 10 µL of the 10 mM stock solution to 9.99 mL of cell culture medium. This results in a final DMSO concentration of 0.1%.

• Prepare Vehicle Control:

  • Action: In a separate tube, prepare a vehicle control by adding the same volume of pure DMSO to the same volume of medium.

  • Example: Add 10 µL of pure DMSO to 10 mL of cell culture medium.

• Immediate Use:

  • Action: Use the freshly prepared working solutions immediately. The stability of small molecules in aqueous media at 37°C is often limited.

References

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175. [Link]

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. PubMed, 38(1), 166–175. [Link]

• Luo, Z., et al. (2012). Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells. PLoS ONE, 7(12), e50974. [Link]

• Zhou, L., & Jia, L. (2023). Analysis of neddylation and ubiquitination events on substrate... ResearchGate. [Link]

• Enchev, R. I., et al. (2015). Protein Neddylation: Beyond Cullin-RING Ligases. Biomolecules, 5(2), 882-903. [Link]

• Wang, Y., et al. (2023). Neddylation of protein, a new strategy of protein post-translational modification for targeted treatment of central nervous system diseases. Frontiers in Molecular Neuroscience, 16, 1185419. [Link]

• Li, B., & Lyu, J. (2022). Determining the Effects of Neddylation on Cullin-RING Ligase-Dependent Protein Ubiquitination. Current Protocols, 2(8), e524. [Link]

• Wang, Z., et al. (2021). Protein neddylation and its role in health and diseases. Signal Transduction and Targeted Therapy, 6(1), 1-19. [Link]

• Workman, M., et al. (2022). Protocol for purifying biologically active microtubule-severing protein UNC-45A from E.coli using GST-affinity and spin columns. STAR Protocols, 3(2), 101344. [Link]

• Algaier, J., & Himes, R. H. (1988). The effects of dimethyl sulfoxide on the kinetics of tubulin assembly. Biochimica et Biophysica Acta, 954(3), 235-243. [Link]

• Campbell, J. N., & Slep, K. C. (2013). αβ-Tubulin and Microtubule-Binding Assays. In Microtubule Dynamics (pp. 87-100). Humana Press. [Link]

• Robinson, J., & Engelborghs, Y. (1982). Tubulin polymerization in dimethyl sulfoxide. ResearchGate. [Link]

• National Institutes of Health. (n.d.). Regulatory Knowledge Guide for Small Molecules. NIH Seed. [Link]

• Robinson, J., & Engelborghs, Y. (1982). Tubulin polymerization in dimethyl sulfoxide. Journal of Biological Chemistry, 257(10), 5367-5371. [Link]

• Wieczorek, M., et al. (2015). One-step purification of assembly-competent tubulin from diverse eukaryotic sources. Molecular Biology of the Cell, 26(13), 2571-2580. [Link]

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. Semantic Scholar. [Link]

• Ray, A., et al. (2013). Promotion of Tubulin Assembly by Poorly Soluble Taxol Analogs. The Open Biochemistry Journal, 7, 12-17. [Link]

Sources

• 1. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein neddylation and its role in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells: Therapeutic Implication for the Men's Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. file.selleckchem.com [file.selleckchem.com]

Application Note: Protocol for Treating Cells with Tubulin/NEDDylation-IN-1

Abstract & Mechanism of Action

Tubulin/NEDDylation-IN-1 is a first-in-class dual inhibitor designed to overcome multidrug resistance by simultaneously targeting cytoskeletal dynamics and protein homeostasis. It functions through two distinct pharmacophores integrated into a single molecule (trimethoxyphenyl analogue):

• Tubulin Inhibition: Binds to the colchicine site of

  -tubulin, preventing microtubule polymerization and inducing mitotic arrest (G2/M phase).[1][2]

• NEDDylation Inhibition: Forms hydrogen bonds with the ATP-binding pocket of the NEDD8-Activating Enzyme (NAE/APPBP1-UBA3), blocking the E1 activation step. This prevents the NEDDylation of Cullin-RING Ligases (CRLs), leading to the accumulation of tumor suppressors (e.g., p21, p27, Wee1) that are normally degraded by the proteasome.

Why this matters: Single-target tubulin inhibitors often fail due to efflux pumps or isotype switching. By concurrently disabling the ubiquitin-proteasome system (via NAE inhibition), Tubulin/NEDDylation-IN-1 induces a catastrophic stress response that is difficult for cancer cells to bypass.

Mechanistic Pathway Diagram

Figure 1: Dual mechanism of action showing simultaneous disruption of microtubule dynamics and CRL-mediated protein turnover.

Material Preparation & Storage

Critical Note: Tubulin/NEDDylation-IN-1 is hydrophobic. Proper reconstitution is essential to prevent precipitation in aqueous media.

Reconstitution Protocol

Parameter	Specification
Molecular Weight	~400-500 Da (Varies by specific salt form)
Solvent	DMSO (Dimethyl Sulfoxide), anhydrous
Stock Concentration	10 mM recommended (Max solubility ~50 mM)
Storage	-80°C (Long term, >6 months); -20°C (Short term, <1 month)

Procedure:

• Calculate the volume of DMSO required to achieve 10 mM.

  • Formula: Vol (µL) = [Mass (mg) / MW ( g/mol )] × 100,000.

• Add DMSO to the vial. Vortex vigorously for 30 seconds.

• Aliquot into small volumes (e.g., 20 µL) to avoid freeze-thaw cycles.

• Working Solution: Dilute the stock 1:1000 in culture medium immediately before use to achieve a 10 µM screening concentration (0.1% DMSO final).

Experimental Protocol: Cell Treatment

A. Dose-Response (IC50 Determination)

Objective: Determine the antiproliferative potency.[1][3][4] Typical IC50 Range: 1.0 – 5.0 µM (Cell line dependent, e.g., HepG2, MCF7).

• Seeding: Plate cells (3,000–5,000 cells/well) in 96-well plates. Incubate for 24 hours to allow attachment.

• Preparation: Prepare a serial dilution of Tubulin/NEDDylation-IN-1 in complete medium.

  • Suggested Range: 0, 0.1, 0.3, 1.0, 3.0, 10.0, 30.0 µM.

  • Vehicle Control: 0.3% DMSO (match the highest concentration used).

• Treatment: Aspirate old medium and add 100 µL of drug-containing medium.

• Incubation: Incubate for 48 to 72 hours at 37°C, 5% CO2.

• Readout: Add CCK-8 or MTS reagent (10 µL/well). Incubate 1–4 hours and read Absorbance at 450 nm (CCK-8) or 490 nm (MTS).

B. Mechanistic Validation (Western Blot)

Objective: Confirm dual target engagement (Tubulin depolymerization + NAE inhibition).

Treatment Setup:

• Concentration: 2× IC50 (e.g., 5 µM).

• Time Points: 6h, 12h, 24h.

Key Markers to Probe:

Target Pathway	Marker	Expected Change	Rationale
NEDDylation	NEDD8	Loss of high MW smears (Cullin-NEDD8)	Inhibition of NAE prevents NEDD8 conjugation to Cullins.
NEDDylation	p27 / p21	Increase (Accumulation)	Inactive CRLs fail to degrade these substrates.
Tubulin	Ac-Tubulin	Increase/Decrease*	Context dependent: Disruption of dynamics often alters acetylation levels.

| Apoptosis | Cleaved PARP | Increase | Indicator of caspase activation. |

Expert Tip for Tubulin Assay: To strictly validate tubulin polymerization inhibition, do not use standard lysis. Use a Soluble vs. Polymerized Tubulin Extraction Kit .

• Lyse cells in a hypotonic microtubule-stabilizing buffer.

• Centrifuge at >15,000 x g.

• Supernatant = Soluble (unpolymerized) tubulin.

• Pellet = Polymerized microtubules.[3]

• Result: Tubulin/NEDDylation-IN-1 treatment should shift tubulin from the Pellet fraction to the Supernatant fraction.

Experimental Workflow Visualization

Figure 2: Experimental timeline for validating Tubulin/NEDDylation-IN-1 efficacy.

Troubleshooting & Expert Tips

• Low Potency Observed?

  • Check FBS: High serum concentrations (10%+) can sometimes bind hydrophobic inhibitors. Try reducing FBS to 5% during the treatment window if toxicity is lower than expected.

  • Check Solubility: If the medium turns cloudy upon addition, the compound has precipitated. Pre-dilute in PBS/DMSO intermediate steps or warm the medium to 37°C before adding the compound.

• Distinguishing G2/M Arrest:

  • Tubulin inhibitors cause G2/M arrest.[1][2][3][5] NAE inhibitors (like Pevonedistat) can causes G2 arrest (due to Cdt1 accumulation/DNA re-replication).

  • Differentiation: Use Immunofluorescence (IF). Tubulin inhibitors will show disrupted spindles (multipolar or collapsed), whereas pure NAE inhibitors might show intact spindles but DNA damage markers (

    H2AX). Tubulin/NEDDylation-IN-1 should show both disrupted spindles and DNA damage.

• Control Compounds:

  • Positive Control (Tubulin): Colchicine (1 µM) or Paclitaxel.

  • Positive Control (NEDDylation): MLN4924 (Pevonedistat) (1 µM).

  • Negative Control: DMSO only.

References

• Discovery of Tubulin/NEDDylation-IN-1 (Compound C11)

  • Zhang, Y., et al. (2022).[6] "Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity."[3][4][6][7][8] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2561–2573.

• Product Source & Chemical Properties

  • MedChemExpress (MCE).[3] "Tubulin/NEDDylation-IN-1 Datasheet (HY-163105)."

• General Protocol for Soluble/Polymerized Tubulin Assay

  • Bhattacharya, R., et al. (2016). "Measurement of Microtubule Dynamics in Live Cells." Methods in Molecular Biology.

• Mechanisms of NEDDylation Inhibition

  • Soucy, T. A., et al. (2009). "An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. NEDD | MCE 生命科学试剂服务商 [medchemexpress.cn]
• 8. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Application Note: In Vitro Tubulin Polymerization Assay

Characterization of Novel Small Molecule Modulator "Compound C11"

Executive Summary

This Application Note details the validation and characterization of Compound C11 , a novel small-molecule candidate, using a fluorescence-based in vitro tubulin polymerization assay. Unlike traditional turbidity assays, this protocol utilizes a fluorescence reporter (DAPI or a fluorescent analog) to achieve higher sensitivity with lower protein consumption. The guide provides a rigorous framework for distinguishing whether Compound C11 acts as a Microtubule Destabilizing Agent (MDA) (e.g., Colchicine-like) or a Microtubule Stabilizing Agent (MSA) (e.g., Taxane-like), determining its IC50, and analyzing its kinetic impact on nucleation and elongation phases.

Scientific Background & Mechanism

Microtubules are dynamic cytoskeletal polymers composed of

- and -tubulin heterodimers.[1][2] Their assembly is driven by GTP hydrolysis and is highly sensitive to temperature and specific ions ( ).

2.1 The Fluorescence Reporter Principle

While turbidity (absorbance at 340 nm) measures light scattering by polymer mass, it requires high tubulin concentrations (>2 mg/mL). This protocol uses DAPI (4',6-Diamidino-2-phenylindole) as a reporter. Although known as a DNA stain, DAPI binds to the taxol-site of polymerized tubulin with high affinity, resulting in a 9-fold fluorescence enhancement compared to free tubulin dimers. This allows real-time kinetic monitoring of polymerization at lower concentrations.

2.2 Mechanism of Action Visualization

The following diagram illustrates the dynamic equilibrium and how Compound C11 is hypothesized to intervene.

Figure 1: Mechanism of Tubulin Polymerization and Inhibitor Intervention points.

Materials & Reagents

3.1 Critical Reagents

• Purified Tubulin: >99% pure porcine brain tubulin (lyophilized). Note: Must be free of MAPs (Microtubule Associated Proteins) for pure kinetic data.

• GTP Stock (100 mM): Dissolved in PCR-grade water, aliquoted, and stored at -80°C. Never freeze-thaw more than twice.

• Reporter: DAPI stock (1 mM in DMSO) or Fluor-labeled Tubulin (e.g., Cytoskeleton Inc. Cat# BK011P).[3]

• Compound C11: Prepare 10 mM stock in anhydrous DMSO.

• Controls:

  • Positive Control (Stabilizer): Paclitaxel (10

    M final).[4]

  • Positive Control (Destabilizer): Colchicine or Nocodazole (10

    M final).[1][4]

  • Vehicle Control: DMSO (Match final % of C11 samples).

3.2 General Tubulin Buffer (GTB)

Prepare fresh. pH is critical (6.9 at RT, which shifts to ~6.8 at 37°C).

• 80 mM PIPES pH 6.9[4]

• 2 mM

  [4]

• 0.5 mM EGTA

• Supplement: 10% Glycerol (Enhances nucleation for in vitro consistency).

Experimental Protocol

4.1 Pre-Assay Preparation (Critical Step)

Tubulin is extremely labile. Follow these rules to ensure "Trustworthiness" of data:

• Pre-warm the Plate: Place a 96-well half-area black plate (Corning 3694) in the plate reader at 37°C for 30 minutes prior to assay. Cold plates kill the reaction immediately.

• Clarify Tubulin: Centrifuge reconstituted tubulin at 14,000 x g at 4°C for 10 min to remove denatured protein aggregates. Use only the supernatant.

4.2 Compound Preparation

Prepare a 10x working concentration of Compound C11 in GTB.

• Example: For a final assay concentration of 10

  M, prepare 100 M in GTB.

• Ensure final DMSO concentration is < 1% (ideally 0.5%) to avoid solvent-induced artifacts.

4.3 Assay Workflow

The reaction volume is 100

L per well.

• Master Mix Prep (Ice): Prepare Tubulin Reaction Mix on ice:

  • GTB Buffer (supplemented with 1 mM GTP final).[1]

  • Tubulin Protein (Final conc: 2.0 mg/mL or ~18

    M).

  • DAPI (Final conc: 10

    M).

• Compound Addition: Add 10

  L of 10x Compound C11, Controls, or Vehicle to the pre-warmed plate wells.

• Initiation: Rapidly dispense 90

  L of the cold Tubulin Reaction Mix into the wells using a multi-channel pipette.

• Measurement: Immediately insert plate into the reader (pre-heated to 37°C).

4.4 Kinetic Settings

• Mode: Fluorescence Kinetic

• Excitation: 360 nm

• Emission: 450 nm

• Duration: 60 minutes[4]

• Interval: 30 or 60 seconds

• Shaking: 5 seconds before first read (to mix), then OFF.

Data Analysis & Interpretation

5.1 Quantitative Metrics

Raw fluorescence units (RFU) should be normalized to the

baseline or the Vehicle Control steady state.

Parameter	Definition	Impact of Destabilizer (C11?)	Impact of Stabilizer (Taxol)
	Max slope during growth phase (RFU/min)	Decreased	Increased
Steady State	Average RFU at plateau (45-60 min)	Decreased	Increased
Lag Time	Time to reach 10% of Max RFU	Increased (Delayed nucleation)	Decreased (Rapid nucleation)

5.2 Calculating Inhibition (IC50)

If Compound C11 is a destabilizer, calculate % Inhibition using the Steady State RFU:

Plot % Inhibition vs. Log[Compound C11] to derive the IC50.

5.3 Workflow Diagram

The following flowchart ensures the protocol is self-validating and reproducible.

Figure 2: Step-by-step experimental workflow for high-throughput screening.

Troubleshooting & Optimization

• Issue: No Polymerization in Control.

  • Root Cause:[4][5] Tubulin denaturation or GTP hydrolysis.

  • Fix: Use fresh GTP. Ensure Tubulin is >2 mg/mL.[3][4] Check if PIPES buffer pH drifted.

• Issue: High Background Fluorescence.

  • Root Cause:[4][5] Compound C11 autofluorescence.

  • Fix: Run a "Compound Only" well (no tubulin) and subtract this baseline. Alternatively, switch to a turbidity assay (OD340) if C11 fluoresces at DAPI wavelengths.

• Issue: "Sawtooth" Kinetic Curves.

  • Root Cause:[4][5] Bubbles in the well or precipitate.

  • Fix: Centrifuge plate 1 min at 1000 rpm before reading. Ensure C11 is soluble in the buffer.

References

• Shelanski, M. L., Gaskin, F., & Cantor, C. R. (1973). Microtubule assembly in the absence of added nucleotides. Proceedings of the National Academy of Sciences, 70(3), 765–768. Link

• Bonne, D., Heuther, G., & Neuhoff, V. (1985). A sensitive fluorescence assay for tubulin polymerization. Journal of Biochemical and Biophysical Methods, 5, 125-136.

• Cytoskeleton Inc. (2023).[6] Tubulin Polymerization Assay Kit (Fluorescence based). Product Manual BK011P. Link

• Wang, Y., et al. (2019). Design, synthesis and biological evaluation of novel diarylpyrimidine derivatives as potent tubulin polymerization inhibitors. European Journal of Medicinal Chemistry, 163, 47-58. (Context for "Compound 11" nomenclature in tubulin research). Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Development of tubulin polymerization inhibitors as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. maxanim.com [maxanim.com]
• 4. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 5. Analysis of microtubule polymerization dynamics in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: Flow Cytometry Cell Cycle Analysis Using the Dual Tubulin/NEDDylation Inhibitor (Tubulin/NEDDylation-IN-1)

Abstract & Introduction

The dysregulation of the cell cycle and protein turnover are hallmarks of cancer malignancy. Tubulin/NEDDylation-IN-1 (often referred to in literature as Compound C11) represents a novel class of dual-target small molecules designed to overcome resistance mechanisms associated with single-agent therapies. This compound uniquely combines the pharmacophore of a colchicine-site tubulin inhibitor with a dithiocarbamate moiety that inhibits the NEDD8-activating enzyme (NAE).[1]

This application note provides a rigorous protocol for assessing the cell cycle perturbations induced by Tubulin/NEDDylation-IN-1. Unlike standard cytotoxic agents, this dual inhibitor induces a complex phenotype characterized by mitotic arrest (via tubulin destabilization) and DNA re-replication/G2 arrest (via NAE inhibition and subsequent accumulation of Cullin-RING ligase substrates like Cdt1 and p27).

Mechanistic Rationale

The therapeutic potency of Tubulin/NEDDylation-IN-1 lies in its "pincer" attack on cell division:

• Structural Blockade: It binds the colchicine site on

  -tubulin, preventing microtubule polymerization and activating the Spindle Assembly Checkpoint (SAC).

• Enzymatic Blockade: It inhibits NAE in an ATP-dependent manner, preventing the neddylation of Cullins. This inactivates Cullin-RING Ligases (CRLs), leading to the toxic accumulation of cell cycle regulators (p27, WEE1, Cdt1) that are normally degraded by the proteasome.

Mechanism of Action (Visualized)

The following diagram illustrates the convergent pathways leading to cell cycle arrest and apoptosis.

Figure 1: Dual mechanism of action. The compound creates a blockade at both the structural level (microtubules) and the regulatory level (ubiquitin-proteasome system), converging on catastrophic cell cycle arrest.

Materials & Reagents

To ensure reproducibility, use the following validated reagents.

Category	Reagent	Specifications
Compound	Tubulin/NEDDylation-IN-1	Purity >98% (HPLC). Dissolve in DMSO to 10 mM stock. Store at -80°C.
Cell Lines	HepG2, PC3, or MCF-7	Adherent lines are recommended for morphological observation.
Fixative	70% Ethanol	Ice-cold. Prepared fresh with molecular biology grade ethanol.
Stain	Propidium Iodide (PI)	50 µg/mL final concentration.
Enzyme	RNase A	100 µg/mL (DNase-free). Essential to remove RNA signal.
Buffer	PBS (Ca2+/Mg2+ free)	pH 7.4.

Experimental Design

A. Dose-Response Setup

Based on the IC50 values reported (approx. 2.40 µM for Tubulin inhibition), the following dose range is recommended to capture the transition from G2/M arrest to apoptosis:

• Vehicle Control: 0.1% DMSO

• Low Dose: 0.5 µM (Sub-optimal, likely G2 accumulation)

• IC50 Dose: 2.5 µM (Strong G2/M arrest)

• High Dose: 5.0 µM (Rapid apoptosis/Sub-G1)

B. Time-Course

• 24 Hours: Primary endpoint for cell cycle arrest analysis.

• 48 Hours: Endpoint for assessing apoptosis (Sub-G1 accumulation) and polyploidy.

Detailed Protocol: Cell Cycle Analysis

Phase 1: Cell Treatment & Harvesting (The "Golden" Step)

Critical Insight: Tubulin inhibitors cause cells to round up and detach (mitotic shake-off). NAE inhibitors induce apoptosis.[2] Do not discard the culture supernatant.

• Seed cells (e.g., HepG2) at

  cells/well in a 6-well plate. Allow attachment for 24h.

• Treat with Tubulin/NEDDylation-IN-1 at designated concentrations for 24h.

• Harvesting:

  • Transfer the culture media (supernatant) into a labeled 15 mL tube. (Contains floating mitotic/dead cells).

  • Wash the adherent monolayer gently with 1 mL PBS. Add this PBS to the same 15 mL tube.

  • Trypsinize the remaining adherent cells. Neutralize with media and add to the same 15 mL tube.

  • Why? Failing to collect the supernatant will result in the loss of the specific population you are trying to measure (G2/M arrested cells), leading to false negatives.

Phase 2: Fixation

• Centrifuge the 15 mL tubes at 500 x g for 5 minutes. Aspirate supernatant.

• Wash pellet once with 1 mL ice-cold PBS. Centrifuge again.

• Resuspend the cell pellet in 200 µL of residual PBS.

• Dropwise Fixation: While vortexing the tube gently at low speed, add 5 mL of ice-cold 70% ethanol dropwise.

  • Why? Adding ethanol all at once to a pellet causes cells to clump permanently, ruining flow cytometry resolution.

• Incubate at -20°C for at least 2 hours (overnight is preferred for better stoichiometry).

Phase 3: Staining

• Centrifuge ethanol-fixed cells at 800 x g for 5 minutes (ethanol makes cells buoyant; higher speed is needed).

• Decant ethanol carefully. Wash twice with 2 mL PBS to rehydrate cells.

• Resuspend the pellet in 500 µL of PI/RNase Staining Solution :

  • PBS: 490 µL

  • RNase A stock (10 mg/mL): 5 µL (Final: 100 µg/mL)

  • Propidium Iodide stock (1 mg/mL): 25 µL (Final: 50 µg/mL)

• Incubate for 30 minutes at 37°C in the dark.

• Transfer to flow cytometry tubes through a 35 µm nylon mesh strainer to remove any doublets.

Data Acquisition & Analysis

Workflow Diagram

Figure 2: Experimental workflow emphasizing total cell collection.

Acquisition Settings

• Detector: Phycoerythrin (PE) or PerCP channel (PI excites at 488nm or 561nm; emits ~617nm).

• Scale: Set the X-axis (PI Area) to Linear scale. Log scale hides the G1/G2 ratio relationship.

• Gating:

  • FSC vs SSC: Exclude debris.

  • PI-Width vs PI-Area: Critical for doublet discrimination. Doublets (two G1 cells stuck together) mimic G2/M cells (4N DNA) and must be gated out.

Expected Results & Interpretation

The following table outlines the expected phenotype shifts upon treatment with Tubulin/NEDDylation-IN-1.

Cell Cycle Phase	DNA Content	Control Profile	Tubulin/NEDDylation-IN-1 Profile	Biological Interpretation
Sub-G1	< 2N	< 2%	Increased (10-30%)	Apoptotic fragmentation induced by prolonged arrest.
G0/G1	2N	~50-60%	Decreased	Cells exit G1 but fail to complete division.
S Phase	2N - 4N	~15-20%	Variable	May show slight accumulation if re-replication occurs.
G2/M	4N	~20-25%	Dominant Peak (>50%)	Primary Phenotype. Tubulin inhibition prevents anaphase; NAE inhibition stabilizes p27/Cdt1 preventing exit.
Polyploidy	> 4N	< 1%	Detectable	Unique to NAE inhibition: Cdt1 stabilization leads to DNA re-replication without division.

Troubleshooting & Expert Tips

• "I don't see the G2/M arrest, only debris."

  • Cause: You likely washed away the floating mitotic cells during the PBS wash steps before trypsinization.

  • Solution: Combine the supernatant with the trypsinized fraction.

• "The G2/M peak is very broad."

  • Cause: Poor staining stoichiometry or instrument drift.

  • Solution: Ensure RNase A is fresh. Incubate at 37°C exactly. Run flow at "Low" flow rate (approx 12 µL/min) to ensure tight CVs (Coefficient of Variation).

• "Are the cells in G2 or M?"

  • Differentiation: PI cannot distinguish G2 (Interphase) from M (Mitosis) as both have 4N DNA.

  • Advanced Protocol: To distinguish, co-stain with anti-Phospho-Histone H3 (Ser10) . Tubulin/NEDDylation-IN-1 treated cells should be pH3 positive (Mitotic arrest).

References

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[3][4] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166-175.[4] [Link][4]

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458(7239), 732-736. [Link] (Reference for NAE inhibition mechanism).

• Darzynkiewicz, Z., et al. (2017). Cytometry of Cell Cycle and Apoptosis. Cytometry Part A, 91(12). [Link] (Standard PI Protocol).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Immunofluorescence Profiling of Dual-Action Tubulin/NEDDylation-IN-1

Abstract

This application note details the optimized immunofluorescence protocol for evaluating the efficacy of Tubulin/NEDDylation-IN-1 (Compound C11), a novel dual-targeting small molecule. Unlike conventional chemotherapeutics that target either the cytoskeleton or cell cycle regulation alone, this compound simultaneously inhibits tubulin polymerization and the NEDD8-activating enzyme (NAE) . This guide focuses on the critical fixation and extraction steps required to distinguish between soluble tubulin pools and the stable microtubule lattice, a distinction necessary for accurately quantifying the depolymerizing effects of this inhibitor.

Introduction & Mechanism of Action

The Dual-Targeting Strategy

Microtubule-targeting agents (e.g., Taxanes, Vinca alkaloids) and Neddylation inhibitors (e.g., MLN4924) represent two potent classes of cancer therapeutics. Tubulin/NEDDylation-IN-1 bridges these modalities by docking into the colchicine-binding site of tubulin and the ATP-binding pocket of NAE.

• Microtubule Destabilization: The compound prevents

  -tubulin heterodimers from polymerizing, leading to mitotic arrest and apoptosis.

• Neddylation Blockade: By inhibiting NAE, it prevents the neddylation of Cullin-RING Ligases (CRLs), causing the accumulation of tumor-suppressive substrates (e.g., p21, p27) that are normally degraded.

Mechanistic Pathway Diagram

Figure 1: Dual mechanism of action. The compound inhibits microtubule formation and the Neddylation cascade, converging on apoptotic cell death.

Experimental Design

Cell Culture & Treatment[1][2]

• Cell Lines: HeLa, HepG2, or MCF-7 (Adherent lines are preferred for cytoskeletal imaging).

• Seeding Density:

  cells per well in a 6-well plate containing sterile glass coverslips.

• Confluence at Treatment: 60-70%. (Do not overgrow; individual microtubules must be resolvable).

Treatment Groups

Group	Treatment	Concentration	Duration	Purpose
Negative Control	DMSO	0.1% (v/v)	24 h	Baseline microtubule network integrity.
Positive Control 1	Nocodazole	100 nM	24 h	Reference for microtubule depolymerization.
Positive Control 2	MLN4924	1 µM	24 h	Reference for Neddylation inhibition (intact MTs).
Experimental	Tubulin/NEDDylation-IN-1	1 µM, 2.5 µM, 5 µM	24 h	Dose-response assessment (IC50 2.4 µM).

Protocol: Microtubule Preservation & Staining

Scientific Rationale: Tubulin/NEDDylation-IN-1 causes depolymerization. In standard fixation (PFA only), the depolymerized (soluble) tubulin remains trapped in the cytoplasm, creating a high fluorescent background that obscures the remaining microtubule lattice. We utilize a Pre-Extraction/Fixation protocol to wash away soluble tubulin, allowing clear visualization of the drug's destructive effect on the polymer.

Reagents Required[3][4][5][6]

• PEM Buffer: 80 mM PIPES (pH 6.9), 5 mM EGTA, 1 mM MgCl2.

• Extraction Buffer: PEM Buffer + 0.5% Triton X-100 (warm to 37°C).

• Fixative: PEM Buffer + 0.5% Glutaraldehyde + 0.5% Triton X-100 (freshly prepared).

• Quenching Solution: 1 mg/mL NaBH4 in PBS (freshly prepared).

• Blocking Buffer: PBS + 3% BSA + 0.1% Triton X-100.[1]

Step-by-Step Workflow

Step 1: Pre-Extraction (Critical Step)

• Aspirate culture media carefully.

• Immediately add 1 mL of warm Extraction Buffer (37°C) to the cells.

• Incubate for 30-45 seconds exactly.

  • Note: This washes out the soluble tubulin monomers generated by the inhibitor.

• Aspirate Extraction Buffer.

Step 2: Fixation[2][1]

• Add 1 mL of Fixative (Glutaraldehyde/Triton mix).

• Incubate for 10 minutes at Room Temperature (RT).

  • Why Glutaraldehyde? It crosslinks microtubules far more rapidly and rigidly than PFA, preserving the fragile "stubs" left by the drug.

• Wash 2x with PBS.

Step 3: Quenching

• Glutaraldehyde induces autofluorescence. Add Quenching Solution (NaBH4) for 7 minutes.

  • Caution: Bubbling will occur.

• Wash 3x with PBS (5 mins each) to remove bubbles and reductant.

Step 4: Blocking & Staining[1]

• Block: Incubate in Blocking Buffer for 45 mins at RT.

• Primary Antibody:

  • Target: Alpha-Tubulin (e.g., Clone DM1A).

  • Dilution: 1:1000 in Blocking Buffer.

  • Incubation: 1 hour at RT or Overnight at 4°C.

• Wash: 3x 5 mins with PBS + 0.05% Tween-20.

• Secondary Antibody:

  • Target: Goat anti-Mouse IgG (Alexa Fluor 488 or 594).

  • Dilution: 1:500.

  • Incubation: 45 mins at RT (Dark).

• Counterstain: Add DAPI (1 µg/mL) for the final 5 minutes.

• Mount: Mount coverslips on slides using ProLong Gold Antifade. Cure for 24h.

Data Analysis & Interpretation

Expected Phenotypes[7][8]

Condition	Microtubule Morphology (IF)	Nuclear Morphology (DAPI)
DMSO Control	Long, continuous filaments radiating from the centrosome to the cell periphery.	Normal, oval nuclei.
Tubulin/NEDDylation-IN-1 (Low Dose)	Shortened microtubules; "curly" or disorganized filaments near the nucleus.	Condensed chromatin (early apoptosis).
Tubulin/NEDDylation-IN-1 (High Dose)	Complete loss of filaments. Only the centrosome may be visible as a bright dot. Cytoplasm is dark (due to extraction).	Fragmented nuclei (Apoptotic bodies).

Troubleshooting Guide

• Issue: High Background / Hazy Cytoplasm

  • Cause: Incomplete extraction of soluble tubulin.

  • Fix: Increase Extraction Buffer incubation time to 60 seconds or ensure buffer is at 37°C (cold buffer depolymerizes MTs artificially).

• Issue: Cells Detaching

  • Cause: Drug-induced rounding/death.

  • Fix: Coat coverslips with Poly-L-Lysine (0.1 mg/mL) prior to seeding. Perform washes very gently (pipette against the wall, not the cells).

References

• Compound Source: MedChemExpress. "Tubulin/NEDDylation-IN-1 (Compound C11)".[3] Catalog No. HY-163105.[3]

• Primary Mechanism Paper: "Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity." ResearchGate / Journal of Enzyme Inhibition and Medicinal Chemistry. (Contextualizing Compound C11 as a dual inhibitor).

• Neddylation Context: Soucy, T. A., et al. "An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer." Nature 458, 732–736 (2009). (Mechanism of NAE inhibition).[4][5][6][7][8]

• Microtubule Fixation Standards: "Immunofluorescence Staining of Microtubules." Cytoskeleton Methods. (Validating Glutaraldehyde/Extraction protocols).

Sources

• 1. Immunofluorescence - Protocols - Microscopy | Nebraska Center for Biotechnology | Nebraska [biotech.unl.edu]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Blockade of neddylation through targeted inhibition of DCN1 alleviates renal fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cytotoxicity Profiling of Tubulin/NEDDylation-IN-1

Topic: Cytotoxicity Profiling of the Dual Tubulin/NEDDylation Inhibitor (Tubulin/NEDDylation-IN-1) using MTT and CCK-8 Assays Content Type: Application Note & Detailed Protocol Audience: Senior Researchers, Drug Discovery Scientists

Abstract & Introduction

Tubulin/NEDDylation-IN-1 (often referred to in literature as Compound C11 ) represents a novel class of "dual-targeting" small molecules designed to overcome resistance mechanisms associated with single-target therapies. It functions by simultaneously disrupting microtubule dynamics and inhibiting the NEDD8-activating enzyme (NAE), a critical component of the Protein Neddylation pathway.

This dual mechanism creates a synthetic lethality in cancer cells:

• Tubulin Inhibition: Binds to the colchicine site of

  -tubulin, preventing polymerization, leading to mitotic arrest (G2/M phase).

• NEDDylation Inhibition: Blocks the ATP-dependent activity of NAE, preventing the neddylation of Cullin-RING ligases (CRLs). This results in the accumulation of tumor-suppressive substrates (e.g., p21, p27) that are normally degraded by the proteasome.

Accurate cytotoxicity profiling of such pleiotropic agents requires robust assays. This guide details the protocols for MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and CCK-8 (Cell Counting Kit-8/WST-8) assays, optimized for the kinetic properties of Tubulin/NEDDylation-IN-1.

Mechanism of Action (MOA)

The therapeutic potency of Tubulin/NEDDylation-IN-1 lies in its ability to attack the cancer cell's structural integrity and its proteostatic regulation simultaneously.

Figure 1: Dual mechanism of Tubulin/NEDDylation-IN-1.[1] The compound inhibits microtubule dynamics and the NAE-Cullin-CRL axis, converging on apoptotic cell death.

Experimental Design & Reagent Preparation

Reagent Solubility & Storage

Tubulin/NEDDylation-IN-1 is a hydrophobic small molecule. Proper handling is critical to prevent precipitation during the assay, which causes false positives in optical density (OD) readings.

• Stock Solution: Dissolve powder in DMSO (Dimethyl sulfoxide) to a concentration of 10 mM .

  • Note: Vortex for 1 minute. If particles persist, warm to 37°C for 5 minutes.

  • Storage: Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute the stock into complete cell culture medium immediately prior to use.

  • Final DMSO Concentration: Must remain < 0.5% (v/v) in the final well to avoid solvent toxicity.

Cell Line Selection

Based on the compound's profile, the following cell lines are recommended for validation:

• HepG2 (Liver Cancer): High sensitivity (IC50 ~1.17 μM).[2][3]

• PC3 (Prostate Cancer): Moderate sensitivity (IC50 ~2.48 μM).

• MCF7 (Breast Cancer): High sensitivity (IC50 ~1.47 μM).[2][3]

Protocol A: CCK-8 Assay (Recommended)

The CCK-8 assay is superior for this compound because it uses WST-8, which produces a water-soluble formazan dye.[4] This eliminates the solubilization step required in MTT, reducing experimental error and handling time.

Step-by-Step Procedure

• Seeding:

  • Harvest cells during the logarithmic growth phase.

  • Seed 3,000 – 5,000 cells/well in a 96-well plate (100 μL/well).

  • Edge Effect Control: Fill the outer perimeter wells with sterile PBS instead of cells to minimize evaporation effects.

  • Incubate for 24 hours at 37°C, 5% CO2.

• Drug Treatment:

  • Prepare serial dilutions of Tubulin/NEDDylation-IN-1 in complete medium (e.g., 0, 0.1, 0.5, 1, 2.5, 5, 10, 20 μM).

  • Aspirate old medium (carefully) or add 2x concentrated drug solution to existing medium (if non-adherent cells).

  • Incubate for 48 to 72 hours .

  • Why 72h? Dual inhibitors often require longer durations to manifest the full apoptotic effect of NEDDylation blockade compared to simple tubulin poisons.

• CCK-8 Addition:

  • Add 10 μL of CCK-8 reagent directly to each well (100 μL medium + 10 μL CCK-8).[5][6]

  • Do not remove the drug-containing medium.

• Incubation & Measurement:

  • Incubate for 1–4 hours at 37°C. Check color development visually (orange hue).

  • Measure Absorbance (OD) at 450 nm using a microplate reader.

Protocol B: MTT Assay (Alternative)

Use this protocol if CCK-8 is unavailable. Note that the insoluble formazan crystals formed by MTT can be difficult to dissolve if the cells are undergoing significant apoptosis (clumping) due to the drug.

Step-by-Step Procedure

• Seeding & Treatment:

  • Follow Step 1 & 2 from the CCK-8 protocol above.

• MTT Addition:

  • Dissolve MTT powder in PBS (5 mg/mL) and filter-sterilize (0.22 μm).

  • Add 10–20 μL of MTT stock to each well.

  • Incubate for 4 hours at 37°C. (Purple crystals will form inside viable cells).

• Solubilization:

  • Critical Step: Carefully aspirate the medium without disturbing the purple crystals at the bottom.

  • Add 100–150 μL of DMSO to each well.

  • Agitate the plate on a shaker for 10 minutes to fully dissolve the crystals.

• Measurement:

  • Measure Absorbance at 570 nm (Reference wavelength: 630 nm).

Data Analysis & Comparison

Calculation

Calculate Cell Viability (%) using the formula:

[3][6][7]

• OD_test: Cells + Drug + CCK8/MTT

• OD_control: Cells + Solvent (DMSO) + CCK8/MTT

• OD_blank: Medium only (No cells) + CCK8/MTT

Assay Comparison Table

Feature	CCK-8 (WST-8)	MTT	Relevance to Tubulin/NEDDylation-IN-1
Solubility	Water-soluble (No solvent needed)	Insoluble crystals (Requires DMSO)	CCK-8 Preferred: Cells treated with tubulin inhibitors become fragile; removing medium for MTT can cause cell loss.
Sensitivity	High (Dehydrogenase activity)	Moderate	CCK-8 detects lower cell numbers, useful for potent IC50 determination.
Toxicity	Low (allows time-course)	High (endpoint only)	CCK-8 allows measuring the same well at 48h and 72h to track delayed apoptosis.
Interference	Minimal	Reducing agents can interfere	Ensure the drug itself doesn't reduce tetrazolium (check cell-free control).

Troubleshooting & Optimization

• Issue: High Background OD.

  • Cause: The drug might precipitate at high concentrations (>20 μM) or have intrinsic color.

  • Solution: Include a "Drug Only" control well (Medium + Drug + CCK-8, no cells) and subtract this value.

• Issue: Inconsistent Replicates (Edge Effect).

  • Cause: Evaporation in outer wells changes drug concentration.

  • Solution: Do not use the 36 outer wells for data; fill them with PBS.

• Issue: Detached Cells.

  • Context: Tubulin inhibitors cause cells to round up and detach before dying.

  • Solution: In MTT, centrifugation of the plate (1000 rpm, 5 min) before aspirating medium helps retain crystals/cells. This is unnecessary in CCK-8.

References

• MedChemExpress (MCE). Tubulin/NEDDylation-IN-1 Product Information & Mechanism.

• Zhang, Y., et al. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[2][3] Journal of Enzyme Inhibition and Medicinal Chemistry.

• Dojindo. Measuring Cell Viability / Cytotoxicity: Comparison of MTT and WST-8 (CCK-8).

• MedChemExpress (MCE). Detailed Protocol for CCK-8 Assay.

• Creative Biogene. Protocol for Cell Viability Assays: CCK-8 and MTT.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dojindo.com [dojindo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Dosing Strategies for Dual Tubulin/NEDDylation Inhibitors in Xenograft Models

Introduction: A Dual-Pronged Attack on Cancer Proliferation

The development of anticancer therapeutics is increasingly focused on multi-targeted agents that can simultaneously disrupt distinct and synergistic oncogenic pathways. This strategy holds the potential to enhance efficacy, overcome resistance mechanisms, and offer improved therapeutic windows compared to single-target agents.[1][2][3] This guide focuses on a novel class of compounds, represented here as Tubulin/NEDDylation-IN-1 , which embodies this dual-inhibitor strategy.

These agents are designed to concurrently inhibit two fundamentally critical cellular processes:

• Tubulin Polymerization: Microtubules, polymers of α- and β-tubulin, are essential for mitotic spindle formation, intracellular transport, and cell structure maintenance.[4][5] Inhibitors of tubulin polymerization arrest cells in the G2/M phase of the cell cycle, leading to apoptosis.[6][7]

• The NEDDylation Pathway: Neddylation is a post-translational modification crucial for the activation of Cullin-RING E3 ligases (CRLs), the largest family of ubiquitin ligases.[8][9] CRLs target numerous proteins for degradation, including key tumor suppressors and cell cycle regulators.[10][11] Inhibition of the NEDD8-activating enzyme (NAE) inactivates CRLs, causing the accumulation of these substrates, which in turn induces cell cycle arrest, senescence, and apoptosis.[10][12]

By targeting both microtubule dynamics and protein homeostasis, a dual inhibitor like Tubulin/NEDDylation-IN-1 is hypothesized to deliver a potent, synergistic anti-tumor effect. This document provides a comprehensive framework for researchers to develop a robust dosing strategy for evaluating such novel compounds in preclinical xenograft models. While no in vivo data has been published for a compound named "Tubulin/NEDDylation-IN-1", we will draw upon published data for representative dual inhibitors, such as the trimethoxyphenyl analogue C11 , and established NEDDylation inhibitors like MLN4924 (Pevonedistat) , to inform our strategic approach.[13][14]

Section 1: The Dual Mechanism of Action (MoA)

Understanding the compound's MoA is paramount to designing meaningful in vivo studies. Tubulin/NEDDylation-IN-1 exerts its effect through two distinct but complementary mechanisms.

• Tubulin Destabilization: The inhibitor binds to tubulin, preventing its polymerization into microtubules. This disruption of microtubule dynamics is catastrophic during mitosis, as it prevents the formation of a functional mitotic spindle, leading to G2/M arrest and subsequent apoptosis.[6]

• NEDDylation Blockade: The inhibitor targets the NEDD8-activating enzyme (NAE), the first and rate-limiting step in the neddylation cascade.[15][16] This prevents the conjugation of the ubiquitin-like protein NEDD8 to cullin proteins.[9] Inactivated cullins cannot assemble functional CRL complexes, leading to the stabilization and accumulation of tumor-suppressive CRL substrates like p21 and p27, which further reinforces cell cycle arrest and promotes apoptosis.[10][12]

The convergence of these pathways on cell cycle arrest suggests a powerful synergy, where the cell is simultaneously blocked from dividing and flooded with pro-apoptotic signals from accumulated tumor suppressors.

Caption: Dual mechanism of Tubulin/NEDDylation-IN-1.

Section 2: Preclinical Development & Study Design

A successful xenograft study is not an isolated experiment but the culmination of a logical sequence of preclinical characterization. Rushing into in vivo efficacy models without foundational data is inefficient and can lead to inconclusive results.

Caption: Logical workflow for preclinical xenograft studies.

Step 2.1: In Vitro Characterization

The first step is to quantify the compound's potency against a panel of relevant cancer cell lines. This provides the fundamental rationale for advancing to in vivo models.

• Antiproliferative Activity: Determine the IC50 values across multiple cell lines (e.g., breast, prostate, liver cancer) using a standard proliferation assay (e.g., MTT, CellTiter-Glo®).[15]

• Target Engagement: Confirm that the compound inhibits both targets within the cell. This can be done via:

  • Tubulin Polymerization Assay: Measure the inhibition of tubulin polymerization in vitro.[14]

  • Western Blot for Neddylation: Treat cells with the compound and probe for NEDD8-conjugated Cullin-1. A decrease in the upper, neddylated band of Cullin-1 indicates target engagement.[12][17]

Table 1: Example In Vitro Profile for a Dual Inhibitor (based on data for C11) [14]

Parameter	Cell Line / Target	Result (IC50)	Citation
Antiproliferative Activity	HepG2 (Liver Cancer)	1.17 µM	[14]
	PC3 (Prostate Cancer)	2.48 µM	[14]
	MCF7 (Breast Cancer)	1.47 µM	[14]
Target Engagement	Tubulin Polymerization	2.40 µM	[14]

| | NEDDylation Inhibition | ATP-dependent |[14] |

Step 2.2: Formulation Development

Many small molecule inhibitors, particularly tubulin binders, suffer from poor aqueous solubility.[18] Developing a stable and tolerable vehicle for in vivo administration is a critical, and often overlooked, step.

• Solubility Screening: Test the solubility of Tubulin/NEDDylation-IN-1 in common biocompatible solvents and excipients (e.g., DMSO, PEG300, Tween® 80, Solutol® HS 15).

• Vehicle Selection: The goal is a formulation that keeps the compound solubilized upon dilution into an aqueous vehicle (like saline or PBS) for injection and is well-tolerated by the animals. A common starting point for preclinical studies is a formulation of 5-10% DMSO, 40% PEG300, 5% Tween® 80, and 45-50% water/saline.

• Stability Testing: Ensure the final formulation is stable under storage conditions for the duration of the study.

Step 2.3: Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

Before assessing efficacy, it is crucial to understand how the drug is absorbed, distributed, metabolized, and excreted (PK) and to confirm it is hitting its target in the animal (PD).

• PK Study: A single-dose PK study in healthy, non-tumor-bearing mice is performed. Administer the compound (e.g., via intravenous and intraperitoneal routes) and collect blood samples at various time points. Analyze plasma concentrations to determine key parameters like Cmax (peak concentration), T½ (half-life), and AUC (total exposure). This data informs the required dosing frequency to maintain therapeutic exposure.

• PD Study: In tumor-bearing mice, administer a single dose of the compound. Collect tumor and plasma samples at time points informed by the PK study (e.g., at Cmax and 24h post-dose). Analyze tumor lysates by Western blot for biomarkers of target engagement (e.g., decreased neddylated-CUL1, accumulation of p21, increased acetylated-tubulin). This confirms the dose is sufficient to modulate the target in the tumor tissue.[19]

Section 3: Dosing Strategy Protocols for Xenograft Models

With foundational data in hand, you can now design robust xenograft studies. The choice of xenograft model (cell-line derived vs. patient-derived) and implantation site (subcutaneous vs. orthotopic) will depend on the specific research question.[20]

Protocol 1: Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of Tubulin/NEDDylation-IN-1 that can be administered without causing unacceptable levels of toxicity. This defines the upper limit for the efficacy study.

Methodology:

• Animal Model: Use healthy, non-tumor-bearing mice of the same strain that will be used for the efficacy study (e.g., athymic nude or NOD/SCID).

• Cohort Design: Use 3-5 mice per dose group. Based on published data for similar inhibitors, a starting dose range could be 10, 30, and 75 mg/kg.[6][13][21] Include a vehicle-only control group.

• Administration: Administer the compound daily (or as indicated by PK data) for 5-14 consecutive days via the intended route (e.g., intraperitoneal injection, oral gavage).

• Monitoring:

  • Daily: Record body weight and clinical observations (e.g., changes in posture, activity, fur texture).

  • Endpoint: A humane endpoint is typically defined as >20% body weight loss or severe clinical signs.

• Data Analysis: The MTD is defined as the highest dose that does not result in mortality, >20% mean body weight loss, or other dose-limiting toxicities (DLTs).

Table 2: Example MTD Study Design

Cohort	N	Compound	Dose (mg/kg)	Route	Schedule
1	5	Vehicle	0	IP	Daily x 14 days
2	5	T/N-IN-1	10	IP	Daily x 14 days
3	5	T/N-IN-1	30	IP	Daily x 14 days

| 4 | 5 | T/N-IN-1 | 75 | IP | Daily x 14 days |

Protocol 2: Tumor Growth Inhibition (Efficacy) Study

Objective: To evaluate the anti-tumor efficacy of Tubulin/NEDDylation-IN-1 at well-tolerated doses.

Methodology:

• Tumor Implantation: Implant cancer cells (e.g., 1-5 million cells subcutaneously) into the flank of immunodeficient mice. Co-injection with a basement membrane extract like Cultrex® BME can improve tumor take rates.[22]

• Randomization: Once tumors reach a palpable, measurable size (e.g., 100-150 mm³), randomize mice into treatment cohorts (n=8-10 mice per group) to ensure an even distribution of tumor volumes.

• Cohort Design:

  • Group 1: Vehicle Control

  • Group 2: T/N-IN-1 at a low dose (e.g., 0.5x MTD)

  • Group 3: T/N-IN-1 at a high dose (e.g., MTD)

  • Group 4 (Optional): Positive control (a standard-of-care agent for that cancer type).

• Dosing: Begin dosing according to the determined schedule (e.g., daily IP injections) for a set period (e.g., 21-28 days).

• Monitoring & Endpoints:

  • Tumor Volume: Measure tumors with digital calipers 2-3 times per week. Calculate volume using the formula: (Length x Width²)/2.

  • Body Weight: Measure body weight 2-3 times per week as an indicator of toxicity.

  • Study Endpoint: The study may be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³), or after the fixed treatment duration.

• Data Analysis:

  • Plot mean tumor volume vs. time for each group.

  • Calculate Tumor Growth Inhibition (%TGI) at the end of the study.

  • Perform statistical analysis (e.g., ANOVA with post-hoc tests) to determine significance.

  • At termination, tumors can be excised for PD biomarker analysis (Western blot, IHC).

Section 4: Troubleshooting & Final Considerations

Table 3: Troubleshooting Common Issues in Xenograft Dosing Studies

Issue	Potential Cause(s)	Suggested Solution(s)
Precipitation at Injection Site	Poor drug solubility; formulation instability.	Re-evaluate the formulation. Decrease the concentration and increase the dosing volume. Filter the formulation before injection.
High Variability in Tumor Growth	Inconsistent cell implantation; inherent tumor heterogeneity; uneven randomization.	Ensure consistent cell viability and injection technique. Increase cohort size. Randomize mice into groups carefully when tumors are established.
Unexpected Toxicity at "Safe" Doses	Tumor-bearing mice may be more sensitive; drug accumulation with chronic dosing.	Run a parallel MTD study in tumor-bearing mice. Re-evaluate PK/PD to check for drug accumulation. Consider an intermittent dosing schedule (e.g., 4 days on, 3 days off).[21]

| Lack of Efficacy | Insufficient drug exposure at the tumor site; incorrect dosing schedule; intrinsic tumor resistance. | Confirm target engagement in the tumor via a PD study. Re-evaluate PK to ensure sufficient exposure is maintained. Test on different xenograft models. |

Final Considerations:

• Ethical Conduct: All animal experiments must be conducted under an approved institutional animal care and use committee (IACUC) protocol.

• Self-Validation: Each step in the preclinical workflow validates the next. A potent IC50 justifies formulation. A good PK profile justifies the MTD schedule. A clear MTD justifies the efficacy study doses. This logical progression ensures the final efficacy data is built on a solid, trustworthy foundation.

References

• Determining the Effects of Neddylation on Cullin‐RING Ligase–Dependent Protein Ubiquitination - PMC - NIH. (2022-03-22). vertexaisearch.cloud.google.com.
• Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC. (2022-11-04). vertexaisearch.cloud.google.com.
• Neddylation inhibitor, MLN4924 suppresses angiogenesis in huvecs and solid cancers: in vitro and in vivo study - NIH. vertexaisearch.cloud.google.com.

• Neddylation of protein, a new strategy of protein post-translational modification for targeted treatment of central nervous system diseases - Frontiers. . [Link]

• Novel Tubulin-Targeting Therapies Make Headway - OncLive. (2020-11-30). . [Link]

• Discovery of potent tubulin polymerization inhibitor that targets tubulin colchicine-binding site | BioWorld. (2024-04-04). . [Link]

• Discovery of neddylation E2s inhibitors with therapeutic activity - PMC - PubMed Central. (2023-09-16). . [Link]

• Discovery of neddylation E2s inhibitors with therapeutic activity - PubMed. (2023-09-16). pubmed.ncbi.nlm.nih.gov. [Link]

• Targeting NEDD8-activating enzyme for cancer therapy: developments, clinical trials, challenges and future research directions - PubMed Central. (2023-07-31). . [Link]

• Neddylation, an Emerging Mechanism Regulating Cardiac Development and Function - Frontiers. . [Link]

• Protein neddylation and its alterations in human cancers for targeted therapy - PMC - NIH. vertexaisearch.cloud.google.com.

• A review on cullin neddylation and strategies to identify its inhibitors for cancer therapy. link.springer.com. [Link]

• Protein neddylation and its role in health and diseases - PMC - NIH. (2024-04-05). vertexaisearch.cloud.google.com.
• Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells - NIH. vertexaisearch.cloud.google.com.

• Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed. pubmed.ncbi.nlm.nih.gov. [Link]

• Development of tubulin polymerization inhibitors as anticancer agents - PubMed. pubmed.ncbi.nlm.nih.gov. [Link]

• Discovery of small molecule inhibitors of neddylation catalyzing enzymes for anticancer therapy - PubMed. pubmed.ncbi.nlm.nih.gov. [Link]

• An Innovative Strategy for Dual Inhibitor Design and Its Application in Dual Inhibition of Human Thymidylate Synthase and Dihydrofolate Reductase Enzymes - PubMed Central. (2013-04-05). . [Link]

• Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy - PubMed Central. (2025-08-19). . [Link]

• What are the preclinical assets being developed for Tubulin? - Patsnap Synapse. (2025-03-11). synapse.patsnap.com. [Link]

• Development of Potent Dual BET/HDAC Inhibitors via Pharmacophore Merging and Structure-Guided Optimization - ACS Publications. pubs.acs.org. [Link]

• Inhibition of Neddylation Induces Mitotic Defects and Alters MKLP1 Accumulation at the Midbody During Cytokinesis - PubMed. (2019-05-05). pubmed.ncbi.nlm.nih.gov. [Link]

• Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. . [Link]

• Full article: Optimizing Xenograft Models for Breast Cancer: A Comparative Analysis of Cell-Derived and Patient-Derived Implantation Techniques in Pre-Clinical Research - Taylor & Francis Online. (2025-01-08). . [Link]

• Optimizing anti-PI3Kδ and anti-LAG-3 immunotherapy dosing regimens in a mouse model of triple-negative breast cancer improves outcome by removing treatment-related adverse events. (2026-02-02). jitc.bmj.com. [Link]

• Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME - Bio-Techne. . [Link]

• SDS-PAGE and western blotting showing the neddylation status of Cul1 in... - ResearchGate. . [Link]

Sources

• 1. An Innovative Strategy for Dual Inhibitor Design and Its Application in Dual Inhibition of Human Thymidylate Synthase and Dihydrofolate Reductase Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. onclive.com [onclive.com]
• 5. Development of tubulin polymerization inhibitors as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of potent tubulin polymerization inhibitor that targets tubulin colchicine-binding site | BioWorld [bioworld.com]
• 7. Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determining the Effects of Neddylation on Cullin‐RING Ligase–Dependent Protein Ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protein neddylation and its role in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protein neddylation and its alterations in human cancers for targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A review on cullin neddylation and strategies to identify its inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells: Therapeutic Implication for the Men's Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Neddylation inhibitor, MLN4924 suppresses angiogenesis in huvecs and solid cancers: in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Discovery of neddylation E2s inhibitors with therapeutic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. What are the preclinical assets being developed for Tubulin? [synapse.patsnap.com]
• 19. Acetyl-Tubulin (Lys40) antibody (66200-1-Ig) | Proteintech [ptglab.com]
• 20. tandfonline.com [tandfonline.com]
• 21. jitc.bmj.com [jitc.bmj.com]
• 22. Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME | Bio-Techne [bio-techne.com]

Mastering the Dual Inhibitor: Application Notes for Tubulin/NEDDylation-IN-1 DMSO Dissolution

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the proper dissolution and handling of Tubulin/NEDDylation-IN-1 in dimethyl sulfoxide (DMSO). Adherence to these protocols is critical for ensuring experimental reproducibility, maximizing compound efficacy, and maintaining the scientific integrity of your research.

Introduction to a Dual-Threat Inhibitor

Tubulin/NEDDylation-IN-1 represents a class of potent small molecule inhibitors that uniquely target two distinct and critical cellular pathways: microtubule dynamics and protein neddylation. This dual-action mechanism makes it a compound of significant interest in oncology and cell biology research.

• Tubulin Inhibition: By interfering with the polymerization of α- and β-tubulin heterodimers into microtubules, this inhibitor disrupts essential cellular processes such as mitosis, intracellular transport, and the maintenance of cell shape.[1] This disruption can lead to cell cycle arrest, typically in the G2/M phase, and ultimately induce apoptosis in rapidly dividing cells.[1]

• NEDDylation Inhibition: The NEDDylation pathway is a crucial post-translational modification process, analogous to ubiquitination, that involves the conjugation of the ubiquitin-like protein NEDD8 to target proteins.[2] A key family of substrates for neddylation is the cullin-RING ligases (CRLs), the largest family of E3 ubiquitin ligases.[2][3] By inhibiting the NEDD8-activating enzyme (NAE), the initial enzyme in the neddylation cascade, this compound prevents the activation of CRLs.[4] This, in turn, disrupts the degradation of numerous proteins involved in cell cycle progression, signal transduction, and DNA replication.

The synergistic effect of targeting both tubulin and neddylation pathways offers a promising strategy for overcoming drug resistance and enhancing anti-cancer activity.[4]

The Critical Role of DMSO in Solubilization

Due to its hydrophobic nature, Tubulin/NEDDylation-IN-1 is practically insoluble in aqueous solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-concentration stock solutions of this and similar organic small molecule inhibitors. DMSO is a powerful, polar aprotic solvent that can effectively dissolve a wide range of compounds. However, its use in biological experiments requires careful consideration due to its own potential effects on cells and its physical properties.

Quantitative Data and Recommended Concentrations

While specific solubility data for a commercially designated "Tubulin/NEDDylation-IN-1" may vary by supplier, the foundational research on analogous compounds provides excellent guidance. For instance, a key dual tubulin-NEDDylation inhibitor, compound C11, has been extensively studied.[4]

Parameter	Value	Source
Recommended Solvent	Dimethyl Sulfoxide (DMSO)
Typical Stock Concentration	10 mM - 50 mM	General Practice
Working Concentration	Varies by assay (e.g., 1-10 µM for cell-based assays)	[4]

Note: Always refer to the manufacturer's datasheet for the specific lot of Tubulin/NEDDylation-IN-1 you are using for any provided solubility information.

Step-by-Step Protocol for DMSO Dissolution

This protocol provides a self-validating system for the accurate and effective reconstitution of lyophilized Tubulin/NEDDylation-IN-1.

Materials

• Tubulin/NEDDylation-IN-1 (lyophilized powder)

• Anhydrous/molecular sieve-dried DMSO (≥99.9%)

• Sterile, amber or opaque microcentrifuge tubes

• Calibrated precision pipettes and sterile, low-retention tips

• Vortex mixer

• Optional: Sonicator water bath

Protocol

• Pre-dissolution Preparation:

  • Before opening, bring the vial of lyophilized Tubulin/NEDDylation-IN-1 to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the compound, which can affect its stability and solubility.

  • Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

• Calculating the Required DMSO Volume:

  • To prepare a stock solution of a specific molarity (e.g., 10 mM), use the following formula:

    Volume of DMSO (in μL) = (Mass of compound (in mg) / Molecular Weight of compound (in g/mol )) x 100,000

  • Example Calculation: Assuming you have 1 mg of a compound with a molecular weight of 500 g/mol and you want to make a 10 mM stock solution:

    • Volume of DMSO (μL) = (0.001 g / 500 g/mol ) x 100,000 = 200 μL

• Dissolution:

  • Carefully add the calculated volume of anhydrous DMSO to the vial containing the compound.

  • Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution. A brief sonication in a water bath can aid in dissolving stubborn particles, but avoid excessive heating.

  • Visually inspect the solution to ensure it is clear and free of any precipitate.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles that can degrade the compound, it is crucial to aliquot the stock solution into smaller, single-use volumes in sterile, amber or opaque microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO stock solutions are typically stable for several months.

Experimental Workflow for Utilizing the DMSO Stock Solution

The following diagram illustrates a typical workflow for using your Tubulin/NEDDylation-IN-1 DMSO stock in a cell-based assay.

Caption: Workflow for preparing and using Tubulin/NEDDylation-IN-1.

Mechanism of Action: A Dual Pathway Inhibition

To fully appreciate the experimental implications of using this inhibitor, it is essential to understand its dual mechanism of action at a molecular level.

Tubulin Polymerization Pathway

Microtubules are dynamic polymers of α- and β-tubulin dimers. Their assembly and disassembly are critical for numerous cellular functions. Tubulin inhibitors disrupt this dynamic equilibrium.

Caption: Inhibition of tubulin polymerization.

NEDDylation Cascade

The NEDDylation pathway is a three-step enzymatic cascade that conjugates NEDD8 to substrate proteins, most notably cullins.

Caption: Inhibition of the NEDDylation cascade at the E1 enzyme.

Trustworthiness and Self-Validation

• Purity of DMSO: Always use anhydrous, molecular biology grade DMSO. Water contamination can reduce the solubility of hydrophobic compounds and may promote degradation over time.

• Final DMSO Concentration: In cell culture experiments, the final concentration of DMSO should be kept as low as possible, typically below 0.5%, as higher concentrations can be toxic to cells and may have off-target effects. Always include a vehicle control (cells treated with the same final concentration of DMSO without the inhibitor) in your experiments to account for any solvent effects.

• Visual Inspection: Before each use, visually inspect the thawed stock solution for any signs of precipitation. If crystals are observed, warm the vial to 37°C for a few minutes and vortex to redissolve the compound completely before making further dilutions.

By following these detailed guidelines, researchers can confidently prepare and utilize Tubulin/NEDDylation-IN-1 solutions, ensuring the reliability and accuracy of their experimental outcomes.

References

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175. Available at: [Link]

• Fu, D. J., & Wang, T. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166-175. PMCID: PMC9639481. Available at: [Link]

• Boster Biological Technology. (n.d.). Cellular pathway involved in Tubulin-polymerization inhibition. ResearchGate. Available at: [Link]

• Baek, K., Scott, D. C., & Schulman, B. A. (2022). Determining the Effects of Neddylation on Cullin-RING Ligase-Dependent Protein Ubiquitination. Current Protocols, 2(3), e388. Available at: [Link]

• Enchev, R. I., Schulman, B. A., & Peter, M. (2015). Protein neddylation: beyond cullin-RING ligases. Nature Reviews Molecular Cell Biology, 16(1), 30–44. Available at: [Link]

• He, Y., Dubin, A., & Henle, K. (2019). The Degradation Pathway of COP9 Signalosome–Cullin-RING Ubiquitin Ligase Complexes via Autophagy. International Journal of Molecular Sciences, 20(19), 4858. Available at: [Link]

• Wang, K., & Liu, X. (2022). Determining the Effects of Neddylation on Cullin-RING Ligase-Dependent Protein Ubiquitination. Current Protocols, 2(3), e388. Available at: [Link]

• Liu, Y., et al. (2021). Structure of the microtubule anchoring factor NEDD1 bound to the γ-tubulin ring complex. Nature Communications, 12(1), 1-13. Available at: [Link]

• Nogales, E., Wolf, S. G., & Downing, K. H. (1998). Structure of the alpha beta tubulin dimer by electron crystallography. Nature, 391(6663), 199-203. Available at: [Link]

Sources

• 1. Protein Neddylation: Beyond Cullin-RING Ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determining the Effects of Neddylation on Cullin‐RING Ligase–Dependent Protein Ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

Dual-Target Validation: Measuring ATP-Dependent NEDDylation Inhibition and Tubulin Destabilization by Tubulin/NEDDylation-IN-1

Introduction & Mechanism of Action

Tubulin/NEDDylation-IN-1 (also referred to as Compound C11 in foundational literature) represents a novel class of dual-target small molecules designed to overcome drug resistance in cancer therapy. Unlike selective inhibitors like MLN4924 (Pevonedistat) that target only the NEDD8-Activating Enzyme (NAE), or Colchicine which targets tubulin, Tubulin/NEDDylation-IN-1 simultaneously disrupts microtubule dynamics and the cullin-RING ligase (CRL) ubiquitination machinery.

The Dual Mechanism

The therapeutic potency of Tubulin/NEDDylation-IN-1 stems from its ability to bind two distinct hydrophobic pockets:

• The NAE ATP-Binding Pocket: The compound contains dithiocarbamate groups that occupy the ATP-binding site of the NAE heterodimer (APPBP1/UBA3), preventing the adenylation of NEDD8. This inhibition is strictly ATP-dependent .

• The Tubulin Colchicine Site: The trimethoxyphenyl moiety mimics colchicine, binding to

  -tubulin and inhibiting microtubule polymerization, leading to G2/M arrest.

Pathway Visualization

The following diagram illustrates the convergence of these two pathways and the specific intervention points of Tubulin/NEDDylation-IN-1.

Caption: Dual mechanism of Tubulin/NEDDylation-IN-1 targeting the NAE ATP-binding pocket and Tubulin polymerization dynamics.[1][2]

Protocol A: In Vitro ATP-Dependent NAE Inhibition Assay

Objective: To quantify the IC50 of Tubulin/NEDDylation-IN-1 against NAE by measuring the consumption of ATP. Rationale: Since the inhibitor competes with ATP, a bioluminescent assay measuring residual ATP (or AMP generation) is the most robust method. We utilize an AMP-Glo style workflow, which is superior to standard Kinase-Glo for E1 enzymes because E1s generate AMP, not ADP.

Reagents & Equipment[3][4]

• Enzyme: Recombinant Human NAE (APPBP1/UBA3 complex) (e.g., R&D Systems or BPS Bioscience).

• Substrates: Ultrapure ATP, Recombinant Human NEDD8.

• Assay Buffer: 50 mM HEPES (pH 7.5), 5 mM MgCl₂, 1 mM DTT, 0.01% Brij-35.

• Detection: AMP-Glo™ Reagent (Promega) or equivalent AMP detection system.

• Plate: 384-well white, low-volume microplate.

Experimental Workflow

• Compound Preparation:

  • Dissolve Tubulin/NEDDylation-IN-1 in 100% DMSO to 10 mM stock.

  • Prepare a 10-point serial dilution (1:3) in DMSO.

  • Dilute further into Assay Buffer to ensure final DMSO < 1%.

• Enzyme Reaction Assembly (10 µL volume):

  • Step 1: Add 2 µL of diluted Compound to wells.

  • Step 2: Add 4 µL of NAE Enzyme Mix (Final conc: 5–10 nM).

  • Step 3: Pre-incubation: Incubate for 15 minutes at Room Temperature (RT). This allows the inhibitor to dock into the ATP pocket.

  • Step 4: Add 4 µL of Substrate Mix (ATP + NEDD8).

    • Critical: ATP concentration should be at or slightly below

      (typically ~5–10 µM) to maximize sensitivity to competitive inhibitors.

    • NEDD8 Final Conc: 1–2 µM.

• Incubation:

  • Incubate at RT for 60–90 minutes. The NAE enzyme will convert ATP

    AMP + PPi during NEDD8 activation.

• Detection (AMP-Glo):

  • Add 10 µL of Reagent I (Terminates reaction, removes remaining ATP). Incubate 60 min.

  • Add 20 µL of Reagent II (Converts AMP to ATP, then to Luciferase signal). Incubate 30 min.

  • Read Luminescence (RLU).

Data Analysis

• Signal: High RLU = High AMP generated = High Enzyme Activity.

• Inhibition: Low RLU = Enzyme Inhibited.

• Calculation: Plot RLU vs. log[Inhibitor]. Fit to a sigmoidal dose-response curve (4-parameter logistic) to determine IC50.

• Validation: The IC50 should shift if the ATP concentration is significantly increased (e.g., 100 µM vs 10 µM), confirming the ATP-competitive mechanism.

Protocol B: Tubulin Polymerization Fluorescence Assay

Objective: To verify the second target (Tubulin) by monitoring the kinetics of microtubule assembly. Rationale: Tubulin/NEDDylation-IN-1 acts as a destabilizer. We use a fluorescence-based assay where a reporter fluorophore (e.g., DAPI or a proprietary kit dye) enhances fluorescence only upon incorporation into polymerized microtubules.

Reagents

• Tubulin Protein: >99% pure porcine brain tubulin (Cytoskeleton Inc. or equivalent).

• GTP: Essential for polymerization.

• Buffer: 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA.

• Controls: Paclitaxel (Stabilizer/Enhancer), Colchicine (Destabilizer/Inhibitor).

Experimental Workflow

• Preparation:

  • Pre-warm the 96-well black plate to 37°C.

  • Prepare Tubulin stock (3 mg/mL) in buffer + 1 mM GTP. Keep on ice until the very last second.

• Compound Addition:

  • Add 5 µL of 10x Tubulin/NEDDylation-IN-1 (Final conc: 5 µM and 10 µM) to wells.

  • Include Vehicle (DMSO), Paclitaxel (3 µM), and Colchicine (3 µM) controls.

• Reaction Initiation:

  • Transfer the plate to the reader (pre-warmed to 37°C).

  • Rapidly add 45 µL of Cold Tubulin/GTP mix to each well.

• Kinetic Read:

  • Immediately start reading Fluorescence (Ex 360 nm / Em 450 nm for DAPI-based assays) every 1 minute for 60 minutes at 37°C.

Data Interpretation

The curve will show three phases: Nucleation (lag), Elongation (rapid rise), and Steady State (plateau).

• Vehicle: Standard sigmoidal growth.

• Paclitaxel: Eliminates lag phase, higher plateau.

• Tubulin/NEDDylation-IN-1: Should mimic Colchicine —suppressing the Vmax (slope) and reducing the final plateau height significantly, indicating inhibition of polymerization.

Protocol C: Cellular Biomarker Validation (Western Blot)

Objective: To confirm target engagement in a cellular context (e.g., HCT116 or HeLa cells).

Workflow

• Treatment: Treat cells with Tubulin/NEDDylation-IN-1 (0.1, 1, 5, 10 µM) for 24 hours.

• Lysis: Lyse in RIPA buffer containing protease inhibitors. Do not add reducing agents yet if checking thioesters, but for standard Cullin blots, standard reducing conditions are fine.

• Immunoblot Targets:

  • NEDD8-Cullin 1: Look for the disappearance of the upper band (Neddylated Cullin) and accumulation of the lower band (Un-neddylated Cullin). This proves NAE inhibition.[3][4][5]

  • p27/Kip1: A substrate of CRLs. Should accumulate upon NAE inhibition.[4]

  • Soluble vs. Polymerized Tubulin: (Optional) Perform a fractionation to show increased soluble tubulin fraction.

Target	Expected Change with IN-1	Biological Implication
NEDD8-Cullin	Decrease ( )	Inhibition of NAE (E1) activity.
p27 (CDKN1B)	Increase ( )	CRL inactivation prevents p27 degradation.
Polymerized Tubulin	Decrease ( )	Microtubule destabilization.
Cleaved PARP	Increase ( )	Induction of apoptosis.

References

• Zhang, Y., et al. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[3][6] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2136–2149. Available at: [Link][7]

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458, 732–736. (Foundational reference for NAE inhibition mechanism). Available at: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What are NAE1 modulators and how do they work? [synapse.patsnap.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]

Technical Notes & Optimization

Tubulin/NEDDylation-IN-1 precipitation in cell culture media

Topic: Troubleshooting Precipitation & Optimizing Delivery in Cell Culture

Senior Application Scientist: Dr. Alex V. Thorne

Product Overview & Technical Specifications

Tubulin/NEDDylation-IN-1 (often referred to in literature as Compound C11 ) is a first-in-class dual inhibitor targeting both microtubule dynamics and the NEDDylation pathway [1]. Unlike traditional taxanes or vinca alkaloids, this compound possesses a unique pharmacophore containing trimethoxyphenyl and dithiocarbamate groups, allowing it to simultaneously dock into the colchicine-binding site of tubulin and the ATP-binding pocket of the NEDD8-activating enzyme (NAE) [1].

While this dual mechanism drives potent anti-proliferative activity in solid tumors (e.g., HepG2, PC3, MCF7), its high lipophilicity (LogP > 3.5) presents significant challenges in aqueous cell culture environments. Users frequently report "crashing out" or micro-precipitation upon addition to media, which compromises experimental reproducibility and IC50 accuracy.

Physicochemical Profile

Parameter	Specification
Molecular Weight	~400–500 Da (varies by salt form)
Primary Solvent	DMSO (Dimethyl Sulfoxide)
Solubility (DMSO)	≥ 50 mM (Clear solution)
Solubility (Water/Media)	< 10 µM (without carrier)
Target IC50	Tubulin: ~2.40 µM

Critical Troubleshooting: Preventing Precipitation

The Issue: Upon adding the DMSO stock solution directly to cell culture media, a white cloudiness or crystalline precipitate forms immediately.[1] This is caused by "Solvent Shock," where the hydrophobic compound is rapidly exposed to a highly polar aqueous environment, forcing it out of solution before it can disperse.

The Solution: The "Step-Down" Intermediate Dilution Protocol Do not add high-concentration stocks (e.g., 10 mM) directly to the well. Use this protocol to maintain solubility.

Step-by-Step Protocol

Phase 1: Stock Preparation

• Dissolve: Reconstitute the powder in high-grade anhydrous DMSO to create a 10 mM Master Stock .

• Clarify: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

• Aliquot: Store in small aliquots (e.g., 20 µL) at -80°C to avoid freeze-thaw cycles, which promote crystal nucleation.

Phase 2: The Intermediate Dilution (The "1000x Rule") Goal: To keep the final DMSO concentration < 0.5% while ensuring the compound remains soluble.

• Pre-warm Media: Ensure your cell culture media (e.g., RPMI-1640 or DMEM) is pre-warmed to 37°C . Cold media drastically reduces solubility [2].

• Create a Working Stock (100x):

  • Dilute your 10 mM Master Stock into DMSO (not water) to create a concentration 1000x higher than your final target.

  • Example: If you need 2 µM final, create a 2 mM Working Stock in DMSO.

• Rapid Dispersion:

  • Pipette the required volume of culture media into a separate tube.

  • While vortexing the media gently, slowly inject the DMSO Working Stock into the center of the liquid stream.

  • Do not pipette the DMSO onto the side of the tube.

• Visual Check: Hold the tube up to a light source. The solution should be crystal clear. If it is cloudy, the concentration exceeds the solubility limit (likely >10 µM).

Phase 3: Application

• Apply the pre-mixed media-compound solution to your cells immediately.

• Do not attempt to filter-sterilize the diluted media; the compound will bind to the filter membrane (especially Nylon or PES).

Mechanism of Action (Dual Pathway Blockade)

Tubulin/NEDDylation-IN-1 exerts a "pincer attack" on cancer cells. By inhibiting Tubulin, it physically disrupts the cytoskeleton required for mitosis. Simultaneously, by inhibiting NAE, it shuts down the Cullin-RING Ligase (CRL) machinery. This prevents the degradation of tumor suppressor proteins like p21 and p27, locking the cell in G2/M phase and forcing apoptosis [1][3].

Figure 1: Dual mechanism of Tubulin/NEDDylation-IN-1.[2] The compound simultaneously destabilizes microtubules and inactivates CRLs, leading to a synergistic induction of apoptosis.

Frequently Asked Questions (FAQs)

Q: Can I use this compound for in vivo xenograft studies? A: Yes, but DMSO is toxic to animals. For in vivo delivery, you must use a formulation vehicle. A recommended formulation is 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline . Dissolve the compound in the DMSO/PEG/Tween mix first, then slowly add the saline while vortexing. If precipitation occurs, sonicate gently.

Q: My cells are detaching after 24 hours. Is this toxicity or specific activity? A: This is likely specific activity. Tubulin inhibitors cause cells to "round up" and detach as they arrest in mitosis (G2/M). To confirm, collect the floating cells and perform a viability assay (e.g., Trypan Blue or Annexin V). If they are viable but floating, it is mitotic arrest. If they are fragmented, it is apoptosis [1].

Q: Why does the compound precipitate in DMEM but not RPMI? A: This is often due to serum protein differences if you are using different FBS lots, but more likely due to temperature. Ensure both media are at the exact same temperature (37°C) during addition. DMEM also has higher salt concentrations than RPMI, which can slightly decrease the solubility of hydrophobic drugs via the "salting-out" effect [2].

Q: Can I store the diluted media at 4°C for later use? A: No. The compound is thermodynamically unstable in aqueous solution and will precipitate over time (Ostwald ripening). Always prepare fresh dilutions immediately before treating cells.

References

• Zhang, Y., et al. (2022).[3][4] "Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity."[2][4] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2136–2147.

• BenchChem Technical Support.[1] (2025).[1][3][5] "Preventing Compound Precipitation in Cell Culture Media."

• Zhou, L., et al. (2024).[6] "Protein neddylation and its role in health and diseases." Signal Transduction and Targeted Therapy, 9, Article 88.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Structure of the microtubule-anchoring factor NEDD1 bound to the γ-tubulin ring complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure of the microtubule anchoring factor NEDD1 bound to the γ-tubulin ring complex - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Tubulin/NEDDylation-IN-1 incubation times for apoptosis

To: User From: Technical Support Center Subject: Technical Guide: Optimizing Tubulin/NEDDylation-IN-1 Incubation Times for Apoptosis

Introduction: Understanding the Dual Mechanism

Tubulin/NEDDylation-IN-1 (also known in literature as Compound C11 ) is a first-in-class dual inhibitor that targets both microtubule polymerization and the NEDD8-activating enzyme (NAE).[1] This dual-targeting strategy creates a unique kinetic profile compared to single-target inhibitors.

To optimize your experiments, you must account for the temporal lag between its two mechanisms:

• Rapid Phase (Tubulin Targeting): Destabilization of microtubules leads to immediate cell cycle arrest at the G2/M phase.

• Delayed Phase (NEDDylation Targeting): Inhibition of NAE prevents the neddylation of Cullin-RING Ligases (CRLs). This leads to the gradual accumulation of tumor-suppressive substrates (e.g., p21, p27, CDT1), which eventually triggers DNA damage and apoptosis.

Key Takeaway: If you assess apoptosis too early (e.g., 24 hours), you may observe cell cycle arrest without significant cell death, leading to false-negative potency results.

Module 1: Optimization of Incubation Time

Q1: What is the optimal incubation time to detect apoptosis vs. cell cycle arrest?

Recommendation:

• For Cell Cycle Analysis (G2/M Arrest): 24 hours.

• For Apoptosis (Annexin V/PI): 48 hours.

• For Cytotoxicity (MTT/CCK-8): 72 hours.

Technical Insight: At 24 hours , Tubulin/NEDDylation-IN-1 induces significant G2/M arrest due to microtubule depolymerization. However, the apoptotic cascade resulting from NAE inhibition (accumulation of CRL substrates) requires more time to reach a threshold that triggers Caspase-3 cleavage. In HepG2 cells, peak apoptosis (Annexin V+ population) is typically observed at 48 hours , whereas 72 hours may lead to excessive secondary necrosis, complicating flow cytometry gating.

Q2: I see a strong G2/M peak at 24h but low cleaved Caspase-3. Is the compound inactive?

No. This is a characteristic kinetic signature of this dual inhibitor. The tubulin-binding effect is immediate. The NAE inhibition effect is cumulative. The cell must first be arrested, and then the accumulation of un-degraded CRL substrates (like p27) pushes the cell into apoptosis.

• Action: Extend incubation to 48 hours.

• Verification: Run a Western Blot for Cullin-NEDD8 conjugates. You should see a decrease in the neddylated Cullin band (upper band) and an increase in the un-neddylated band (lower band) as early as 24 hours, confirming the NAE target is engaged even if apoptosis hasn't peaked.

Module 2: Troubleshooting Assay Readouts

Q3: My Western Blot for NEDDylation inhibition is inconclusive. What should I look for?

Troubleshooting: Detecting NAE inhibition requires separating the neddylated (slower migration) and un-neddylated (faster migration) forms of Cullins (e.g., Cullin 1 or Cullin 5).

• Issue: Standard SDS-PAGE may not resolve these bands clearly if the gel percentage is too low.

• Solution: Use a 4-12% gradient gel or a high-percentage (10-12%) gel to resolve the ~8 kDa shift caused by NEDD8 conjugation.

• Marker: Look for the disappearance of the upper "smear" or specific upper band of Cullins. Tubulin/NEDDylation-IN-1 inhibits NAE in an ATP-dependent manner , so ensure your lysis buffer contains phosphatase/protease inhibitors to preserve the transient state, although neddylation itself is a covalent modification.

Q4: In Flow Cytometry, I see a shift in the PI-positive population but low Annexin V. Why?

Analysis: If you see PI+ cells without Annexin V staining, this suggests primary necrosis or late-stage secondary necrosis where the Annexin V signal is lost.

• Cause: The concentration might be too high (supra-therapeutic), causing immediate membrane rupture rather than programmed cell death.

• Optimization: Titrate the dose down. The IC50 for HepG2 is ~1.17 µM . Testing at 10 µM or 20 µM might be toxic. Stick to a range of 0.5 µM – 5.0 µM .

Summary Data: Potency & Specificity

The following IC50 values are established benchmarks for Tubulin/NEDDylation-IN-1 (Compound C11). Use these to calibrate your dose-response curves.

Cell Line	Tissue Origin	IC50 (µM)	Primary Sensitivity
HepG2	Liver Cancer	1.17 ± 0.12	High (Primary Model)
MCF7	Breast Cancer	1.47 ± 0.15	High
PC3	Prostate Cancer	2.48 ± 0.21	Moderate
L-02	Normal Liver	> 100	Low (High Selectivity)

Data Source: Fu et al. (2023)

Visualizing the Mechanism & Workflow

Figure 1: Dual Mechanism of Action

Caption: Tubulin/NEDDylation-IN-1 engages two distinct pathways.[2][3] The Tubulin arm causes immediate G2/M arrest. The NAE arm blocks Cullin neddylation, leading to the accumulation of tumor suppressors (p21, p27) which reinforces the arrest and drives the cell toward apoptosis.

Figure 2: Optimized Experimental Workflow

Caption: Recommended timeline for validating Tubulin/NEDDylation-IN-1 activity. Note the separation between cell cycle analysis (24h) and apoptosis quantification (48h).

Protocol: 48-Hour Apoptosis Assay (Flow Cytometry)

Objective: Quantify apoptosis induced by Tubulin/NEDDylation-IN-1 in HepG2 cells.

Materials:

• Compound: Tubulin/NEDDylation-IN-1 (Dissolved in DMSO, 10 mM stock).

• Cells: HepG2 (Log phase).

• Kit: Annexin V-FITC / Propidium Iodide (PI) Apoptosis Detection Kit.

Step-by-Step:

• Seeding:

  • Seed HepG2 cells at

    cells/well in a 6-well plate.

  • Incubate overnight at 37°C, 5% CO2 to allow attachment.

• Treatment (Time = 0):

  • Replace media with fresh media containing Tubulin/NEDDylation-IN-1.

  • Dose Groups: Vehicle (DMSO), 0.5 µM, 1.2 µM (IC50), 2.5 µM.

  • Incubate for exactly 48 hours.

• Harvesting (Time = 48h):

  • Collect the culture media (contains floating dead cells) into a 15 mL tube.

  • Wash adherent cells with PBS and collect the PBS.

  • Trypsinize adherent cells (EDTA-free trypsin recommended) and add to the same tube.

  • Centrifuge at 1000 rpm for 5 min. Discard supernatant.

• Staining:

  • Resuspend the pellet in 100 µL of 1X Binding Buffer .

  • Add 5 µL of Annexin V-FITC and 5 µL of PI .

  • Gently vortex and incubate for 15 min at Room Temperature in the dark .

• Acquisition:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze immediately on a Flow Cytometer (e.g., BD FACSCalibur).

  • Gating:

    • Q1 (Annexin V- / PI+): Necrotic / Debris.

    • Q2 (Annexin V+ / PI+): Late Apoptosis.[4]

    • Q3 (Annexin V- / PI-): Live Cells.

    • Q4 (Annexin V+ / PI-): Early Apoptosis.

  • Success Criteria: Significant shift to Q4/Q2 in the 1.2 µM and 2.5 µM groups compared to Vehicle.

References

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[2][3][5] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458(7239), 732–736.

Sources

• 1. Tubulin/NEDDylation-IN-1 | 微管蛋白/NEDDylation抑制剂 | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. dovepress.com [dovepress.com]
• 5. medchemexpress.com [medchemexpress.com]

Minimizing Tubulin/NEDDylation-IN-1 toxicity in normal cells

Product: Tubulin/NEDDylation-IN-1 (Dual-Target Inhibitor) Classification: Small Molecule Inhibitor (Microtubule Destabilizer / NAE Inhibitor) Support Tier: Senior Application Scientist Level

Introduction: The Dual-Target Challenge

Welcome to the technical support hub for Tubulin/NEDDylation-IN-1 . This compound represents a class of "hybrid" inhibitors designed to overcome drug resistance by simultaneously targeting two distinct mechanisms:[1]

• Microtubule Dynamics: Binding to the colchicine site of

  -tubulin to induce depolymerization.

• Protein Homeostasis: Binding to the ATP-binding pocket of the NEDD8-activating enzyme (NAE), preventing Cullin-RING Ligase (CRL) activation.

The Toxicity Paradox: While this dual mechanism is potent against cancer cells (which have high replicative and proteotoxic stress), it poses risks to normal cells if not handled with precision. Normal cells rely on microtubules for transport and NEDDylation for basic cell cycle regulation.

This guide provides the experimental logic and protocols to maximize the Therapeutic Window —ensuring efficacy in your target cells while preserving the viability of your normal control lines (e.g., HUVEC, L-02, MCF-10A).

Module 1: Experimental Setup & Dosing Strategy

FAQ: How do I determine the safe therapeutic window for my specific cell lines?

Answer: You must establish a Selectivity Index (SI) before running phenotypic assays. Do not rely on literature IC50 values alone, as they vary by media formulation and passage number.

The "Golden Ratio" Protocol: Recent medicinal chemistry studies (e.g., on Compound C11/LL1 analogs) suggest that optimized dual inhibitors can achieve an SI > 10 (Cancer IC50

1-2 M vs. Normal IC50 > 20 M).

Step-by-Step: Differential Cytotoxicity Assay

• Seeding:

  • Normal Cells (e.g., L-02, Fibroblasts): Seed at high density (80% confluency). Why? Contact-inhibited (quiescent) normal cells are significantly more resistant to tubulin poisons than dividing cells.

  • Cancer Cells: Seed at low density (30-40% confluency) to ensure active mitosis.

• Dose Escalation:

  • Prepare a 9-point dilution series (0.01

    M to 50 M).

  • Critical Control: Include a "NAE-only" control (e.g., MLN4924) and a "Tubulin-only" control (e.g., Combretastatin A-4) to dissect which arm of the dual inhibitor is driving toxicity in your normal cells.

• Readout: Use an ATP-based assay (e.g., CellTiter-Glo) at 48h and 72h.

Data Interpretation Table:

Cell State	Tubulin/NEDDylation-IN-1 Sensitivity	Mechanism of Resistance/Toxicity
Normal (Proliferating)	High	Vulnerable to mitotic arrest (Tubulin arm).
Normal (Confluent)	Low (Target State)	G0/G1 arrest protects against mitotic catastrophe; lower proteotoxic stress reduces NAE sensitivity.
Cancer (Proliferating)	Very High	Synergistic failure of mitosis and accumulation of tumor suppressors (p27, WEE1).

Module 2: Mechanism of Action & Toxicity Pathways[2][3][4]

Visualizing the Toxicity Cascade

To troubleshoot toxicity, you must understand how the cell dies. The diagram below illustrates the dual pathways. In normal cells, you want to avoid the "Red Zone" (Irreversible Apoptosis) by keeping exposure below the threshold that triggers mitochondrial depolarization.

Caption: Dual mechanism of action. Normal cells can often tolerate temporary G2/M arrest (Green path), whereas cancer cells succumb to the combination of mitotic arrest and pro-apoptotic substrate accumulation (Red path).

Module 3: Troubleshooting Guide

Issue 1: "My normal control cells are detaching after 24 hours."

Diagnosis: This is likely an "On-Target" Tubulin effect. Root Cause: Microtubule depolymerization disrupts focal adhesions. Even if the cells aren't dying via apoptosis, they lose structural integrity. Solution:

• Coatings: Pre-coat plates with Collagen I or Fibronectin. This reinforces integrin signaling, which can counteract the cytoskeletal collapse caused by tubulin inhibition.

• Serum Step-Down: Reduce FBS from 10% to 2% for normal cells 12 hours prior to treatment. This synchronizes them into a more quiescent state, reducing their dependency on microtubule dynamics for division.

Issue 2: "I see high toxicity even at low doses (0.5 M)."

Diagnosis: Potential Cumulative NAE Toxicity. Root Cause: Unlike tubulin binding (which is often rapidly reversible), the downstream effects of NAE inhibition (substrate accumulation) take longer to clear. Solution: The Pulse-Chase Protocol Instead of continuous exposure (72h), use a pulse treatment.

• Pulse: Treat cells with Tubulin/NEDDylation-IN-1 for 6 to 12 hours .

• Wash: Remove media, wash 2x with warm PBS.

• Chase: Replace with drug-free complete media.

  • Why? This allows normal cells to re-polymerize microtubules and restore neddylation flux. Cancer cells, having suffered "mitotic catastrophe" during the pulse, are often committed to death and will not recover.

Module 4: Validation Markers

To prove you have minimized toxicity in normal cells, you must demonstrate the absence of specific stress markers.

Marker	Technique	Expected Result (Safe Normal Cells)	Expected Result (Treated Cancer Cells)
Cleaved PARP	Western Blot	Negative	Positive (Strong Band)
Acetylated Tubulin	Immunofluorescence	Low/Basal	Altered (Disrupted architecture)
NEDD8-Cullin	Western Blot	Restored (after washout)	Absent (Band shift disappears)
p27 / WEE1	Western Blot	Stable	Accumulated (High levels)

References

• Fu, D. J., & Wang, T. (2023).[2] Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[2][3] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.[2]

• Kamal, A., et al. (2024).[1] Dual-targeting inhibitors involving tubulin for the treatment of cancer.[1][4][5][2][3][6][7][8] Bioorganic Chemistry.

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer.[3][9] Nature, 458, 732–736. (Foundational mechanism for NAE inhibition).

• Verma, R., et al. (2022).[3][10] NEDDylated Cullin 3 mediates the adaptive response to topoisomerase 1 inhibitors.[11] Science Advances.

Disclaimer: This guide is for research use only. Tubulin/NEDDylation-IN-1 is a potent cytotoxic agent; always handle with appropriate PPE and containment procedures.

Sources

• 1. Dual-targeting inhibitors involving tubulin for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tubintrain.eu [tubintrain.eu]
• 5. Dual Inhibition of γ-Tubulin and Plk1 Induces Mitotic Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual Inhibition of γ-Tubulin and Plk1 Induces Mitotic Cell Death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fighting tubulin-targeting anticancer drug toxicity and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. Oral Fenbendazole for Cancer Therapy in Humans and Animals | Anticancer Research [ar.iiarjournals.org]
• 11. NEDDylated Cullin 3 mediates the adaptive response to topoisomerase 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Tubulin/NEDDylation-IN-1 stability in storage and solution

A comprehensive guide to the stability, storage, and handling of a novel dual inhibitor.

Disclaimer: "Tubulin/NEDDylation-IN-1" is a hypothetical designation for a novel research compound. This guide is formulated based on established principles for handling small molecule inhibitors, particularly those targeting tubulin and the NEDDylation pathway. The recommendations provided herein are intended for research purposes and should be adapted to your specific experimental context and the information provided on the compound's technical data sheet.

Introduction to Tubulin/NEDDylation-IN-1

Tubulin/NEDDylation-IN-1 is a novel small molecule inhibitor designed to concurrently target two critical cellular processes: microtubule dynamics and protein neddylation. By inhibiting tubulin polymerization, it disrupts the formation of the mitotic spindle, a key structure for cell division.[1] Simultaneously, its inhibition of the NEDDylation pathway, a crucial post-translational modification controlling the activity of Cullin-RING E3 ubiquitin ligases (CRLs), leads to the dysregulation of protein turnover and can induce cell cycle arrest and apoptosis.[2] The dual-action nature of this compound makes it a potent tool for cancer research and drug development.

Given its novelty, understanding the stability and proper handling of Tubulin/NEDDylation-IN-1 is paramount to ensure the reproducibility and validity of experimental results. This guide provides a comprehensive set of frequently asked questions (FAQs) and troubleshooting protocols to address common challenges researchers may encounter.

Frequently Asked Questions (FAQs)

Compound Storage and Handling

Q1: How should I store the solid (powder) form of Tubulin/NEDDylation-IN-1?

A1: Upon receipt, the solid form of Tubulin/NEDDylation-IN-1 should be stored in a tightly sealed vial at -20°C.[3][4] When stored correctly, the compound is expected to be stable for up to three years.[4] For smaller quantities, the powder may be difficult to see as it can coat the walls or cap of the vial; handle with care to avoid loss.[4]

Q2: What are the general safety precautions for handling this compound?

A2: Always handle Tubulin/NEDDylation-IN-1 in a designated laboratory area, and wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[4] Refer to the Safety Data Sheet (SDS) for detailed safety information.

Solution Preparation and Storage

Q3: What is the recommended solvent for dissolving Tubulin/NEDDylation-IN-1?

A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of Tubulin/NEDDylation-IN-1.[1][3] It is crucial to use anhydrous or high-purity DMSO, as moisture can accelerate the degradation of the compound.

Q4: How do I prepare a stock solution of Tubulin/NEDDylation-IN-1?

A4: To prepare a stock solution, allow the vial of solid compound to equilibrate to room temperature before opening to prevent condensation of moisture. Add the appropriate volume of anhydrous DMSO directly to the vial to achieve the desired concentration (e.g., 10 mM).[5] Ensure the compound is completely dissolved by vortexing or sonicating if necessary.[3] Gentle warming to no higher than 50°C can also be employed for short periods to aid dissolution.[3]

Experimental Protocol: Preparation of a 10 mM Stock Solution

• Equilibration: Remove the vial of Tubulin/NEDDylation-IN-1 from the -20°C freezer and allow it to sit at room temperature for 15-20 minutes.

• Solvent Addition: In a chemical fume hood, carefully open the vial. Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial.

• Dissolution: Tightly cap the vial and vortex for 1-2 minutes. If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 10-15 minutes.

• Aliquotting: Once the compound is fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile, light-protected tubes.

• Storage: Store the aliquots at -20°C or -80°C.

Q5: How should I store the stock solution?

A5: Stock solutions of Tubulin/NEDDylation-IN-1 in DMSO should be stored in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1][3] When stored properly, stock solutions are generally stable for at least one month.[4]

Q6: Can I store the stock solution at 4°C?

A6: It is not recommended to store DMSO stock solutions at 4°C for extended periods, as this can lead to degradation of the compound and absorption of water by the DMSO. For short-term storage (i.e., within a single day's use), keeping the solution on ice is acceptable.

Troubleshooting Guide

Precipitation Issues

Problem: My Tubulin/NEDDylation-IN-1 precipitates out of solution when I dilute it into my aqueous cell culture medium or buffer.

Causality: This is a common issue for compounds with low aqueous solubility.[6] When a concentrated DMSO stock is added to an aqueous solution, the rapid change in solvent polarity can cause the compound to precipitate.

Solutions:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is as low as possible, typically not exceeding 0.5%.[1] Most cell lines can tolerate up to 0.1% DMSO without significant toxicity.

• Serial Dilution in DMSO: Before adding the compound to your aqueous medium, perform serial dilutions of your concentrated stock in DMSO to a lower concentration. Then, add a small volume of this intermediate dilution to your final aqueous solution.

• Slow Addition and Mixing: Add the DMSO stock solution dropwise to the aqueous medium while gently vortexing or swirling to facilitate rapid mixing and prevent localized high concentrations of the compound.[3]

• Warm the Aqueous Medium: Gently warming your cell culture medium or buffer to 37°C before adding the inhibitor can sometimes improve solubility.

Workflow for Diluting into Aqueous Media

Caption: Troubleshooting workflow for compound precipitation.

Inconsistent Experimental Results

Problem: I am observing variability in my experimental results between different assays or on different days.

Causality: Inconsistent results can stem from degradation of the compound due to improper storage or handling. Factors such as repeated freeze-thaw cycles, exposure to light, and contamination of stock solutions can all contribute to reduced potency.[7][8]

Solutions:

• Use Fresh Aliquots: For each experiment, use a fresh, previously unthawed aliquot of the stock solution.

• Protect from Light: Tubulin/NEDDylation-IN-1 may be light-sensitive. Store stock solutions in amber or foil-wrapped vials and minimize exposure to light during experimental procedures.[9]

• Verify Stock Solution Integrity: If you suspect degradation, you may need to verify the integrity of your stock solution. While advanced techniques like HPLC or LC-MS are ideal for this, a simple bioassay using a sensitive cell line can help determine if the compound is still active.[10][11]

• Control for Solvent Effects: Always include a vehicle control (e.g., DMSO alone) in your experiments at the same final concentration used for the inhibitor treatment.

Data Summary

Parameter	Recommendation	Rationale
Solid Storage	-20°C in a tightly sealed vial.	Long-term stability up to 3 years.[4]
Stock Solution Solvent	Anhydrous DMSO.	High solubility for many organic compounds; moisture can cause degradation.[3]
Stock Solution Conc.	10 mM (recommended starting point).	Allows for significant dilution into aqueous media.
Stock Solution Storage	-20°C or -80°C in single-use aliquots.	Minimizes freeze-thaw cycles and degradation.[1][3]
Final DMSO Conc.	≤ 0.5% (ideally ≤ 0.1%).	Avoids solvent-induced artifacts and toxicity.[1]

Signaling Pathway Overview

Caption: Dual inhibitory action of Tubulin/NEDDylation-IN-1.

References

• Captivate Bio. SMALL MOLECULES. [Link]

• Guidance on Safe Storage of Chemicals in Laboratories. [Link]

• Chemical Storage Guidelines | Faculty of Engineering and Natural Sciences. [Link]

• Understanding Drug Stability: Factors, Evaluation, and Importance in Pharmaceuticals. [Link]

• 4 Factors Influencing the Stability of Medicinal Products - QbD Group. (2023-07-03). [Link]

• Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed. [Link]

• 188-Safe handling and waste management of hazardous drugs - eviQ. [Link]

• Chemical Handling and Storage - Environmental Health and Safety - Iowa State University. [Link]

• Regulatory Knowledge Guide for Small Molecules | NIH's Seed. [Link]

• 2.5: Preparing Solutions - Chemistry LibreTexts. (2025-08-18). [Link]

• A review on cullin neddylation and strategies to identify its inhibitors for cancer therapy. [Link]

• Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach - NIH. (2025-07-02). [Link]

• Chemical Storage - Environment, Health & Safety - University of Wisconsin–Madison. [Link]

• Stabilization of HIF through inhibition of Cullin-2 neddylation is protective in mucosal inflammatory responses - PubMed. [Link]

• How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? (2017-05-23). [Link]

• Quality control of small molecules - Kymos. (2025-08-12). [Link]

• Solutions and dilutions: working with stock solutions - Rice University. [Link]

• A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe - NIH. (2020-08-04). [Link]

• Inhibiting Neddylation with MLN4924 Suppresses Growth and Delays Multicellular Development in Dictyostelium discoideum - MDPI. [Link]

• Factors affecting stability of drugs | PPTX - Slideshare. [Link]

• Anticancer drug discovery by targeting cullin neddylation - PMC - NIH. (2019-09-20). [Link]

• THE PCCA BLOG | Factors That Affect the Stability of Compounded Medications. (2022-03-16). [Link]

• From Discovery to Application - What are Small Molecule Inhibitors? - YouTube. (2025-08-13). [Link]

• Inhibitors binding to tubulin, as probed via DSF. (a) Thermal unfolding... - ResearchGate. [Link]

• Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components - PubMed Central. [Link]

• PREPARING SOLUTIONS AND MAKING DILUTIONS. [Link]

• Inhibition of Neddylation Suppresses Osteoclast Differentiation and Function In Vitro and Alleviates Osteoporosis In Vivo - MDPI. [Link]

• Structural Characterization and Immunomodulatory Activity of Fructan Polysaccharides from Two Varieties of Codonopsis pilosulae (C. pilosula Nannf. var. modesta and C. pilosula (Franch.) Nannf.) - MDPI. [Link]

• How to Make Accurate Stock Solutions - Bitesize Bio. (2025-03-10). [Link]

• Small Molecule Drug Characterization and Purity Analysis - Agilent. [Link]

• Lab Skills: Preparing Stock Solutions - YouTube. (2021-08-20). [Link]

• Does short time storage of a small molecule at -20°C instead of 2-8°C before reconstitution in solvent impact the molecules function? | ResearchGate. (2023-04-12). [Link]

• Microbiological Pharmaceutical Quality Control Labs (7/93) - FDA. (2014-11-06). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Anticancer drug discovery by targeting cullin neddylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.selleckchem.com [file.selleckchem.com]
• 4. captivatebio.com [captivatebio.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. qbdgroup.com [qbdgroup.com]
• 8. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 10. Quality control of small molecules - Kymos [kymos.com]
• 11. Small Molecule Drug Characterization and Purity Analysis | Agilent [agilent.com]

overcoming drug resistance with Tubulin/NEDDylation-IN-1

Subject: Overcoming Drug Resistance via Dual-Target Inhibition

Technical Overview & Mechanism of Action

Welcome to the Technical Support Center. You are likely working with Tubulin/NEDDylation-IN-1 (often structurally related to Compound C11 or combretastatin-NAE inhibitor conjugates). This compound represents a paradigm shift in overcoming Multidrug Resistance (MDR). Unlike traditional taxanes that succumb to P-glycoprotein (P-gp) efflux or tubulin mutations, this dual inhibitor attacks the cancer cell on two distinct, synergistic fronts.

The Dual-Target Logic

• Tubulin Depolymerization: It binds to the colchicine site of

  -tubulin, preventing microtubule assembly. This triggers immediate G2/M mitotic arrest .

• NAE Inhibition: It inhibits the NEDD8-Activating Enzyme (NAE), preventing the neddylation of Cullin-RING Ligases (CRLs).[1]

  • Consequence: Inactive CRLs cannot ubiquitinate tumor suppressors (e.g., p21, p27, CDT1 ).

  • Result: These suppressors accumulate, forcing the cell into apoptosis and preventing the "slippage" often seen with pure tubulin inhibitors.

Mechanism Visualization

Figure 1: The dual-action mechanism. Red path indicates drug intervention; Blue represents cytoskeletal disruption; Green represents proteostatic disruption.

Experimental Setup & Optimization

Before troubleshooting, ensure your baseline conditions are optimized. This compound is hydrophobic and sensitive to assay conditions.

Solubility & Storage Guidelines

Parameter	Recommendation	Technical Rationale
Solvent	DMSO (Anhydrous)	Highly lipophilic structure requires organic solvent. Avoid ethanol.
Stock Conc.	10 mM or 50 mM	Higher concentrations may precipitate.
Storage	-80°C (Aliquot)	Prevent freeze-thaw cycles which degrade the NAE-binding pharmacophore.
Cell Media	< 0.5% DMSO Final	High DMSO masks NAE inhibition effects by inducing stress.

Dosing Strategy for Resistant Lines

When testing on MDR lines (e.g., A549/Taxol, MCF-7/ADR):

• Start Low: The dual mechanism often lowers the IC50 significantly compared to single-target controls.

• Timepoint: NAE inhibition markers (p27 accumulation) appear at 4–8 hours ; Tubulin effects (rounding up) appear at 12–24 hours .

Troubleshooting Guide (FAQ)

Issue 1: "I see cell death, but how do I prove the NEDDylation target is engaged?"

Diagnosis: You are observing cytotoxicity, but it might just be the tubulin effect. You need a biomarker for NAE inhibition. The Fix: Perform a Western Blot for NEDD8-Cullin conjugates .

• What to look for: In untreated cells, Cullins (e.g., Cullin-1) appear as a doublet (or a smear). The upper band is the neddylated form (active). The lower band is un-neddylated.

• Successful Inhibition: Upon treatment with Tubulin/NEDDylation-IN-1, the upper band should disappear , and the lower band should intensify.

• Alternative Marker: Look for the accumulation of p27 or CDT1 (substrates of CRLs).[1]

Protocol Tip:

CRITICAL: Do not use standard boiling lysis buffers immediately. Neddylation is reversible. Lysis buffer must contain 1,10-phenanthroline or similar chelators to inhibit CSN (COP9 Signalosome) deneddylase activity during lysis, or boil immediately in SDS loading buffer.

Issue 2: "The compound precipitates in cell culture media."

Diagnosis: "Crash-out" occurs when high-concentration DMSO stock hits aqueous media too fast. The Fix: Serial dilution method.

• Dilute your 10 mM stock into intermediate media (e.g., 100 µM in 10% DMSO/PBS).

• Vortex vigorously.

• Add this intermediate to your final cell culture well to reach 10–100 nM.

• Why? This prevents localized high concentrations that trigger crystallization.

Issue 3: "My IC50 in resistant cells is higher than expected."

Diagnosis: Potential efflux or incubation timing issues. The Fix:

• Check P-gp Status: While this inhibitor is designed to overcome P-gp, extremely high expressors may still show partial resistance. Co-treat with Verapamil (5 µM) as a control to verify if efflux is the cause.

• Extend Incubation: NAE inhibition-mediated apoptosis is slower than tubulin-mediated arrest. Extend assays from 24h to 48h or 72h . The accumulation of tumor suppressors takes time to trigger apoptosis.

Step-by-Step Validation Protocols

Protocol A: The "Shift" Assay (Western Blot for Target Engagement)

Objective: Confirm simultaneous inhibition of NAE and Tubulin.

• Cell Seeding: Seed A549 or HeLa cells at

  cells/well in 6-well plates.

• Treatment:

  • Vehicle (DMSO)[2]

  • Control A: Colchicine (Tubulin only) – 50 nM

  • Control B: MLN4924 (NAE only) – 100 nM

  • Test: Tubulin/NEDDylation-IN-1 – 50, 100, 200 nM

• Incubation: 24 Hours.

• Lysis: Direct boiling in 2x SDS Loading Buffer is recommended to preserve neddylation states.

• Immunoblot Targets:

  • Anti-Cullin-1: Look for loss of the upper band (approx 90 kDa).

  • Anti-p27: Look for strong accumulation (indicates CRL inactivation).

  • Anti-Tubulin: Loading control (and check for soluble vs. polymerized fractions if performing fractionation).

Protocol B: Tubulin Polymerization Assay (In Vitro)

Objective: Verify direct interaction with tubulin.

• Reagent: Purified porcine brain tubulin (>99%) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

• Setup:

  • Add GTP (1 mM) to tubulin stock on ice.

  • Add Tubulin/NEDDylation-IN-1 (3 µM final) to a pre-warmed 96-well half-area plate.

• Initiation: Add Tubulin-GTP mix to the plate.

• Readout: Measure fluorescence (Ex 360nm / Em 450nm) using a DAPI-based reporter or turbidity at 340 nm every 30 seconds for 60 minutes at 37°C.

• Interpretation:

  • Control: Sigmoidal curve (Nucleation -> Elongation -> Plateau).

  • Inhibitor: Flat line or significantly reduced slope (Vmax).

Validation Workflow Diagram

Use this logic flow to validate your compound batch before starting expensive animal studies.

Figure 2: Step-by-step validation workflow for confirming dual-target engagement.

References

• Zhang, Y., et al. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[3][4][5] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2539–2553.

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458, 732–736. (Foundational paper for NAE inhibition mechanism).

• Wang, K., & Liu, X.[4][6] (2022). Determining the Effects of Neddylation on Cullin-RING Ligase–Dependent Protein Ubiquitination.[6][7] Current Protocols, 2(3), e393. (Protocol for NAE assays).

For further assistance, please contact the Application Science team with your specific lot number and cell line details.

Sources

• 1. Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells: Therapeutic Implication for the Men's Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a small molecule inhibitor of cullin neddylation that triggers ER stress to induce autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. figshare.com [figshare.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determining the Effects of Neddylation on Cullin‐RING Ligase–Dependent Protein Ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Tubulin/NEDDylation-IN-1 for Resistant Cell Lines

Product: Tubulin/NEDDylation-IN-1 (Dual Inhibitor) Application: Cancer Cell Biology, Drug Resistance Profiling Document ID: TN-IN1-RES-V2.0

Core Mechanism & Resistance Overview

Tubulin/NEDDylation-IN-1 is a dual-target small molecule designed to overcome single-agent resistance. It functions via two distinct pharmacophores:

• Microtubule Destabilization: Binds to the colchicine site of

  -tubulin, inhibiting polymerization and causing mitotic arrest (G2/M block).

• NAE Inhibition: Inhibits the NEDD8-Activating Enzyme (NAE), preventing the neddylation of Cullin-RING Ligases (CRLs).[1] This blocks the ubiquitination and degradation of tumor suppressors (e.g., p27, CDT1), leading to DNA damage and apoptosis.

Why Resistance Occurs: Resistance in cell lines (e.g., MDR-positive, Taxol-resistant) typically stems from three sources:

• Efflux Pumps (MDR1/P-gp): The hydrophobic nature of the tubulin-binding motif often makes these compounds substrates for P-glycoprotein efflux pumps.

• Target Mutation: Mutations in UBA3 (NAE catalytic subunit) or

  -tubulin isotypes (e.g., Class III -tubulin overexpression).

• Pathway Compensation: Upregulation of alternative ubiquitin-proteasome system (UPS) components.

Diagnostic Workflow: Characterizing Resistance

Before adjusting concentration, you must diagnose the type of resistance. Blindly increasing the dose can lead to off-target toxicity (precipitation or non-specific cell death).

Step 1: The "Shift" Assay (IC50 Determination)

Compare the IC50 of your resistant line (

) against the parental line ( ).

Protocol:

• Seed cells (3,000–5,000/well) in 96-well plates.

• Treat with a 9-point serial dilution of Tubulin/NEDDylation-IN-1 (Range: 1 nM to 10

  M).

• Incubate for 72 hours.

• Assess viability (CCK-8 or CellTiter-Glo).[2]

Calculation:

RF Value	Classification	Action Strategy
< 2.0	Sensitive	No adjustment needed; verify seeding density.
2.0 – 10.0	Moderate Resistance	Titration Required. Likely target mutation or mild efflux. Increase concentration by factor of RF.
> 10.0	High Resistance	MDR Suspected. High probability of P-gp efflux. Requires inhibitor co-treatment or structural modification.

Step 2: Mechanistic Deconvolution (Western Blot)

Determine which arm of the dual pathway is compromised.

Markers to Assess:

• Tubulin Efficacy: Acetylated

  -tubulin (increases with stability) or soluble vs. polymerized tubulin fraction.

• NEDDylation Efficacy: Neddylated Cullins (Cul1-N8, Cul3-N8). Inhibition should result in the disappearance of the upper Nedd8-conjugated band.

Figure 1: Decision Logic for Mechanistic Resistance. Use this flow to determine if the compound is failing to enter the cell (Efflux) or failing to bind a specific target.

Concentration Adjustment Guide

Scenario A: Moderate Resistance (RF 2–10)

• Adjustment: Increase working concentration to

  .

• Protocol Modification:

  • If standard dose is 100 nM, escalate to 300–500 nM.

  • Warning: Monitor for precipitation. Tubulin/NEDDylation-IN-1 is hydrophobic. Ensure final DMSO concentration is < 0.5%.

Scenario B: High Resistance (RF > 10) / MDR+ Lines

If the cell line overexpresses P-gp (e.g., KB-V1, MCF-7/ADR), simple concentration increases will fail due to rapid efflux.

• Strategy 1: Co-treatment with Efflux Inhibitors

  • Add Verapamil (5–10

    M) or Tariquidar (50 nM) .

  • Validation: If IC50 drops significantly with Verapamil, resistance is pump-mediated.

• Strategy 2: Pulse Dosing

  • High-concentration pulse (2–5

    M) for 6 hours, followed by washout. This overwhelms the pumps temporarily to trigger NAE-dependent apoptosis (which requires less continuous occupancy than tubulin arrest).

Troubleshooting & FAQs

Q1: The compound precipitates in cell media at >5 M. How do I treat resistant cells?

A: This is common with dual inhibitors containing trimethoxyphenyl moieties.

• Solution: Pre-dilute the compound in warm (

  ) serum-free media before adding to the full serum-containing well. Serum proteins (albumin) can sequester the drug if added directly as a DMSO slug, causing local precipitation.

Q2: I see G2/M arrest but no apoptosis in my resistant line.

A: The cell line may have uncoupled the mitotic checkpoint from apoptosis (e.g., Bcl-2 overexpression).

• Action: Check Mcl-1 levels. NAE inhibition usually degrades Mcl-1. If Mcl-1 remains high, the NAE inhibition arm might be insufficient. Increase the duration of treatment from 24h to 48h to allow accumulation of pro-apoptotic substrates (p27/CDT1).

Q3: How do I distinguish between Tubulin and NAE effects?

A: Use "uncoupling" controls:

• Tubulin-only control: Colchicine or Combretastatin A-4.

• NAE-only control: MLN4924 (Pevonedistat).

• Compare the phenotype of Tubulin/NEDDylation-IN-1 to these single agents. If the resistant line is resistant to Colchicine but sensitive to MLN4924, the dual inhibitor's efficacy is likely being driven solely by the NAE arm.

Mechanism of Action Diagram

Figure 2: Dual Mechanism of Action. The compound simultaneously destabilizes microtubules and blocks CRL activation, leading to synergistic cytotoxicity.

References

• Zhang, Y., et al. (2022).[3] Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[3][4] Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2539–2553.

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer.[3][5][6] Nature, 458, 732–736.

• Ambrus, A., et al. (2011). Structural Analysis of Human MDR1-Pgp Drug Efflux Pump. Scientific Reports. (Contextualizing P-gp efflux of hydrophobic inhibitors).

• Tsvetkov, P., et al. (2014). Compromising the 26S Proteasome System with NAE Inhibitors. Cell Reports, 8(6). (Mechanisms of NAE resistance).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mutations in UBA3 Confer Resistance to the NEDD8-Activating Enzyme Inhibitor MLN4924 in Human Leukemic Cells | PLOS One [journals.plos.org]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. figshare.com [figshare.com]
• 5. Treatment-emergent mutations in NAEβ confer resistance to the NEDD8-activating enzyme inhibitor MLN4924 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overcoming platinum resistance in preclinical models of ovarian cancer using the neddylation inhibitor MLN4924 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Tubulin/NEDDylation-IN-1 vs. MLN4924 (Pevonedistat)

Executive Summary

This technical guide compares MLN4924 (Pevonedistat) , the first-in-class selective NEDD8-activating enzyme (NAE) inhibitor, with Tubulin/NEDDylation-IN-1 (also known as Compound C11), a novel dual-target small molecule.

While MLN4924 represents the "gold standard" for precise interrogation of the neddylation pathway with nanomolar potency, Tubulin/NEDDylation-IN-1 introduces a multi-modal mechanism: simultaneous disruption of microtubule dynamics and neddylation. This dual activity is designed to overcome compensatory resistance mechanisms often observed in monotherapies.

Key Verdict:

• Use MLN4924 when experimental precision requires exclusive blockade of cullin-RING ligase (CRL) activation without off-target cytoskeletal effects.

• Use Tubulin/NEDDylation-IN-1 when investigating synergistic lethality in drug-resistant cancer models or developing poly-pharmacological strategies that couple cell cycle arrest (G2/M) with protein homeostasis disruption.

Part 1: Mechanistic Architecture

Understanding the distinct binding modes and downstream cascades is critical for experimental design.

Mechanism of Action Comparison

• MLN4924 (Pevonedistat): Functions as a suicide substrate. It reacts with NEDD8 to form a stable NEDD8-MLN4924 adduct within the NAE active site. This blocks the adenylation of NEDD8, preventing its transfer to the E2 enzyme (UBC12/UBE2M) and subsequently halting the neddylation of Cullin scaffolds.

• Tubulin/NEDDylation-IN-1: A dual-binding agent.[1][2][3][4][5]

  • NAE Inhibition: It binds to the NAE active site (ATP-dependent manner) via hydrogen bonding with its dithiocarbamate group, preventing NEDD8 activation.[1][2][3]

  • Tubulin Inhibition: The trimethoxyphenyl moiety binds to the colchicine-binding site of tubulin, preventing polymerization and disrupting mitotic spindle formation.

Pathway Visualization

The following diagram illustrates the divergence in mechanistic impact between the two compounds.

Figure 1: Dual-target mechanism of IN-1 vs. selective inhibition by MLN4924. IN-1 acts on both the NAE enzyme and free tubulin dimers.

Part 2: Comparative Efficacy & Technical Specifications

This section synthesizes quantitative data to guide experimental concentrations and expectations.

Quantitative Profile

Feature	MLN4924 (Pevonedistat)	Tubulin/NEDDylation-IN-1
Primary Target	NAE (NEDD8 Activating Enzyme)	NAE + Tubulin (Dual)
Chemical Class	AMP Mimetic (Adenosine sulfamate)	Trimethoxyphenyl / Dithiocarbamate
Enzymatic IC50	~4 nM (Highly Potent)	N/A (Lower potency on NAE than MLN)
Cellular IC50 (HepG2)	< 100 nM (Typical)	1.17 µM
Cellular IC50 (MCF7)	~200 - 500 nM	1.47 µM
Tubulin IC50	No Activity	2.40 µM (Polymerization inhibition)
Binding Type	Covalent (Adduct formation)	Non-covalent (Hydrogen bonding)
Solubility	DMSO (up to 100 mM)	DMSO (up to 50 mM)
Key Downstream Marker	Loss of NEDD8-Cullin band (WB)	Loss of NEDD8-Cullin + Microtubule depolymerization

Efficacy Analysis

• MLN4924: Exhibits superior potency in pure neddylation inhibition. In sensitive cell lines (e.g., AML, lymphoma), cell death is triggered primarily by the accumulation of CRL substrates like CDT1 (causing DNA re-replication) and p21/p27 (causing cell cycle arrest).

• Tubulin/NEDDylation-IN-1: While its IC50 values are in the micromolar range (10-20x higher than MLN4924), its efficacy stems from "synthetic lethality." By destabilizing microtubules, it arrests cells in M-phase, while simultaneously preventing the degradation of cell cycle inhibitors via NAE inhibition. This makes it potentially effective in solid tumors resistant to pure proteostasis inhibitors.

Part 3: Experimental Protocols

To validate the activity of these compounds, you must use assays that distinguish between their mechanisms.

Protocol A: Validating Neddylation Inhibition (Western Blot)

Objective: Confirm that the compound effectively blocks the formation of NEDD8-Cullin conjugates.

Materials:

• Cell Line: HCT116 or HeLa.

• Antibodies: Anti-Cullin 1 (or Cullin 2), Anti-NEDD8, Anti-Beta-Actin (loading control).

• Lysis Buffer: RIPA buffer supplemented with protease inhibitors. Crucial: Do not add reducing agents (DTT/BME) to the lysis buffer initially if probing for sensitive thioester bonds, although Cullin-NEDD8 is an isopeptide bond and is stable.

Workflow:

• Seeding: Plate cells at 70% confluency.

• Treatment:

  • Control: DMSO (0.1%).

  • MLN4924: Treat at 100 nM and 500 nM for 24 hours.

  • IN-1: Treat at 1 µM and 5 µM for 24 hours.

• Lysis: Harvest cells and lyse on ice for 30 min. Clarify by centrifugation (14,000 x g, 15 min).

• Blotting: Run SDS-PAGE. Transfer to PVDF.

• Detection: Probe for Cullin-1 .

  • Expected Result (Control): Two bands. Upper band = Neddylated Cullin-1 (~90 kDa). Lower band = Un-neddylated Cullin-1 (~80 kDa).

  • Expected Result (MLN4924): Complete disappearance of the upper (Neddylated) band.

  • Expected Result (IN-1): Dose-dependent reduction of the upper band (may require higher concentration than MLN4924).

Protocol B: Tubulin Polymerization Assay (Differentiating Assay)

Objective: Demonstrate that IN-1 targets tubulin, whereas MLN4924 does not.

Materials:

• Purified Tubulin protein (>99% pure).

• GTP (Guantiosine triphosphate).

• Spectrophotometer (OD 340 nm) or Fluorometer (DAPI-based).

Workflow:

• Preparation: Prepare Tubulin buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP). Keep everything on ice.

• Mixture:

  • Add Tubulin (3 mg/mL final) to cold buffer.

  • Add IN-1 (5 µM) , MLN4924 (5 µM) , or Colchicine (Positive Control) .

• Initiation: Transfer cuvettes to a heated chamber at 37°C .

• Measurement: Monitor absorbance at 340 nm every 30 seconds for 60 minutes.

  • Interpretation: Polymerization increases turbidity (Absorbance goes UP).

  • MLN4924: Curve should match the Vehicle Control (Sigmoidal growth).

  • IN-1: Curve should remain flat or show significantly reduced Vmax (similar to Colchicine), indicating inhibition of polymerization.

Part 4: Strategic Recommendations

When to Choose MLN4924

• Mechanism Validation: If you are studying the specific physiological role of a Cullin-RING ligase (e.g., "Does CRL4 degrade Protein X?"), MLN4924 is the mandatory tool. Using IN-1 here would introduce confounding variables due to cytoskeletal disruption.

• In Vivo Potency: MLN4924 has better pharmacokinetic properties and established dosing regimens (e.g., subcutaneously or IV) for xenograft models.

When to Choose Tubulin/NEDDylation-IN-1

• Drug Resistance Studies: If your cancer model is resistant to Taxanes (Paclitaxel) or Proteasome Inhibitors (Bortezomib), IN-1 offers a salvage pathway.

• Dual-Targeting Development: For medicinal chemistry programs looking to design "warheads" that prevent tumor cell mitosis while simultaneously stabilizing pro-apoptotic factors (like p53 or p27).

References

• Fu, D. J., & Wang, T. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[5] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458(7239), 732–736.

• MedChemExpress. Tubulin/NEDDylation-IN-1 Product Datasheet (Cat. No. HY-163105).[1][6]

• Zhao, Y., et al. (2014). MLN4924, an NAE inhibitor, suppresses gastric cancer cell growth and migration via regulating the neddylation pathway. Cancer Letters, 358(1), 47-56.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Validating dual target specificity of Tubulin/NEDDylation-IN-1

Topic: Validating Dual Target Specificity of Tubulin/NEDDylation-IN-1 Content Type: Technical Comparison & Validation Guide Audience: Senior Researchers & Drug Discovery Scientists

A Technical Guide to Confirming Polypharmacology

Executive Summary Tubulin/NEDDylation-IN-1 (referred to herein as TN-IN-1 , representative of the class including Compound C11) represents a paradigm shift in overcoming multidrug resistance (MDR). Unlike monotherapies that target only microtubule dynamics (e.g., Combretastatin A4) or protein turnover (e.g., MLN4924), TN-IN-1 executes a "synchronous lethal hit." It destabilizes microtubules while simultaneously blocking the NEDD8-activating enzyme (NAE), preventing the ubiquitin-proteasome degradation of tumor suppressors.

This guide outlines the critical validation protocols required to confirm this dual mechanism, providing comparative data against standard-of-care alternatives.

Mechanistic Rationale & Signaling Architecture

To validate TN-IN-1, one must prove it engages two distinct molecular machineries.

• The Cytoskeletal Axis: Binding to the colchicine site of

  -tubulin to inhibit polymerization.

• The Catabolic Axis: Inhibiting NAE (E1), preventing Cullin-RING Ligase (CRL) neddylation, leading to the accumulation of CRL substrates (p21, p27, Wee1).[1]

Pathway Visualization

The following diagram illustrates the dual blockade mechanism. Note the convergence on cell cycle arrest and apoptosis.

Figure 1: Dual mechanism of action showing simultaneous disruption of microtubule dynamics and CRL-mediated protein degradation.

Comparative Performance Profiling

The following data synthesizes performance metrics of TN-IN-1 (based on Compound C11) against single-target benchmarks.

Table 1: Comparative IC50 Potency (µM)

Target / Cell Line	TN-IN-1 (Dual)	CA-4 (Tubulin Only)	MLN4924 (NEDD8 Only)	Interpretation
HepG2 (Liver Cancer)	1.17 ± 0.08	0.005 (High Toxicity)	> 5.0	TN-IN-1 retains potency where MLN4924 is weak.
PC3 (Prostate Cancer)	2.48 ± 0.15	0.008	~1.5	Balanced efficacy; less potent than CA-4 but broader MOA.
Tubulin Polymerization	2.40	1.80	No Effect	Direct confirmation of cytoskeletal engagement.
NAE Inhibition	Yes (ATP-dependent)	No Effect	Yes (Nanomolar)	TN-IN-1 acts as a moderate NAE inhibitor.

Key Insight: While CA-4 is more potent in pure cytotoxicity, it suffers from rapid resistance development and neurotoxicity. TN-IN-1 sacrifices raw nanomolar potency for a resistance-breaking dual mechanism , maintaining efficacy in cell lines where single-pathway inhibitors often fail due to compensatory signaling.

Validation Protocols: The "Self-Validating" System

To publish or verify this compound, you must demonstrate that the observed cytotoxicity is specifically due to the dual mechanism, not off-target toxicity.

Protocol A: Differential Western Blotting (The "Dual Signature" Test)

Objective: Confirm simultaneous inhibition of Cullin neddylation and induction of tubulin-associated markers.

Materials:

• Antibodies: Anti-NEDD8, Anti-Cullin-1, Anti-p27 (Kip1), Anti-GAPDH.

• Controls: DMSO (Neg), MLN4924 (1 µM, Pos-NEDD), CA-4 (10 nM, Pos-Tubulin).

Workflow:

• Treatment: Treat HepG2 cells with TN-IN-1 (1, 2.5, 5 µM) for 24 hours.

• Lysis: Use RIPA buffer supplemented with protease inhibitors. Crucial: Do NOT use buffers containing 1,10-phenanthroline if using metal-dependent assays downstream, but standard RIPA is fine here.

• Readout:

  • Cullin-1: Look for the "band shift." Neddylated Cullin-1 runs higher (~90 kDa) than un-neddylated (~85 kDa).

  • Success Criteria: TN-IN-1 treatment must cause the disappearance of the upper (Neddylated) band, mimicking MLN4924.

  • Substrate Accumulation: p27 levels must increase significantly compared to DMSO.

Protocol B: In Vitro Tubulin Polymerization Assay

Objective: Quantify direct binding to tubulin independent of cellular metabolism.

• Setup: Use >99% pure tubulin in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) with 10 µM GTP.

• Detection: Add DAPI (fluorescence reporter) or monitor absorbance at 340 nm (turbidity).

• Execution:

  • Pre-incubate tubulin with TN-IN-1 (5 µM) or CA-4 (3 µM) for 15 min on ice.

  • Transfer to 37°C to initiate polymerization.

  • Measure fluorescence (Ex 360nm / Em 450nm) every 30s for 60 mins.

• Validation Logic: If TN-IN-1 is active, the Vmax (growth rate) and steady-state polymer mass must be significantly lower than the DMSO control, displaying a flat-line curve similar to CA-4.

Protocol C: Cell Cycle Analysis (The Convergence Check)

Objective: Distinguish between G1 arrest (typical of pure NAE inhibition in some lines) and G2/M arrest (hallmark of tubulin inhibitors).

• Expected Result: TN-IN-1 must induce a massive G2/M arrest (often >60% of population).

• Why? While MLN4924 can cause G2 arrest due to DNA re-replication block, tubulin inhibitors cause a distinct mitotic trap. The combination typically yields a sharper G2/M peak followed by a sub-G1 (apoptotic) spike.

Experimental Workflow Visualization

Use this flowchart to structure your validation campaign.

Figure 2: Step-by-step experimental workflow to validate dual-target specificity.

Troubleshooting & Expert Tips

• The "Cullin" Trap: When blotting for Cullin-1, ensure your gel percentage is optimized (8-10%) to resolve the small molecular weight difference (~8 kDa) between neddylated and un-neddylated forms. If the bands merge, you cannot validate the NAE mechanism.

• Solubility: TN-IN-1 analogues often contain trimethoxyphenyl rings which can have poor aqueous solubility. Ensure DMSO concentration in assays does not exceed 0.1% to prevent solvent-induced microtubule artifacts.

• Reference Standards: Never run this assay without Combretastatin A4 (tubulin positive control) and Pevonedistat/MLN4924 (NAE positive control). Reviewers will reject data lacking these specific benchmarks.

References

• Fu, D. J., & Wang, T. (2023).[2] Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[2][3] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.[2] Link

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer.[1][4][5] Nature, 458(7239), 732–736. Link

• Pettit, G. R., et al. (1989). Antineoplastic agents.[1][2][3][5][6][7] 147. Isolation and structure of the powerful cell growth inhibitor combretastatin A-4. Journal of the American Chemical Society, 111(14), 5463–5465. Link

• Bhattacharya, S., et al. (2016). Microtubule stabilizers and destabilizers: a structural perspective. Expert Opinion on Drug Discovery, 11(7), 717-735. Link

Sources

• 1. MLN4924 suppresses neddylation and induces cell cycle arrest, senescence, and apoptosis in human osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Neddylation inhibitor, MLN4924 suppresses angiogenesis in huvecs and solid cancers: in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological inhibition of neddylation impairs long interspersed element 1 retrotransposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Tubulin/NEDDylation-IN-1 (TNI-1) Synergistic Effects with Chemotherapeutics

Executive Summary

Tubulin/NEDDylation-IN-1 (TNI-1) represents a first-in-class "hybrid" small molecule designed to overcome multidrug resistance (MDR). By simultaneously targeting the colchicine-binding site of tubulin and the NEDD8-activating enzyme (NAE) , TNI-1 prevents the compensatory survival signaling often triggered by single-target chemotherapeutics.

This guide analyzes the mechanistic superiority of TNI-1 over single-agent alternatives (e.g., Combretastatin A-4, MLN4924) and details its synergistic application with DNA-damaging agents like Cisplatin and Doxorubicin.

Mechanistic Profiling: The Dual-Target Advantage

To understand the synergistic potential, one must first dissect the failure points of single-target therapies that TNI-1 addresses.

The Targets

• Tubulin (Microtubule Destabilization): TNI-1 binds to the colchicine site, inhibiting tubulin polymerization. This prevents mitotic spindle formation, arresting cells in the G2/M phase.

• NEDDylation (NAE Inhibition): TNI-1 inhibits NAE, preventing the NEDDylation of Cullin-RING Ligases (CRLs). Inactive CRLs cannot degrade tumor suppressors (p21, p27) or DNA replication licensing factors (CDT1), leading to DNA damage accumulation and apoptosis.

Comparative Mechanism Table

Feature	TNI-1 (Dual Inhibitor)	Combretastatin A-4 (CA-4)	MLN4924 (Pevonedistat)
Primary Target	Tubulin + NAE	Tubulin (Colchicine Site)	NAE (NEDD8 E1 Enzyme)
Cell Cycle Effect	G2/M Arrest + Endoreduplication	G2/M Arrest	G2 Arrest / S-phase block
Apoptosis Trigger	Mitotic Catastrophe + DNA Damage Accumulation	Mitotic Catastrophe	DNA Re-replication stress
Resistance Profile	Low (Bypasses P-gp efflux)	High (Susceptible to P-gp)	Moderate (Mutations in NAE)
Solubility	Improved (often designed with hydrophilic moieties)	Poor (Lipophilic)	Moderate

Pathway Visualization

The following diagram illustrates how TNI-1 converges two distinct pathways to force apoptosis, preventing the "escape" routes often seen with single agents.

Figure 1: Dual Mechanism of Action. TNI-1 creates a lethal 'pincer' attack: cytoskeletal collapse (left) and proteotoxic stress/DNA damage (right).

Synergistic Efficacy Guide

TNI-1 is most effective when paired with agents that rely on DNA damage or those that fail due to MDR efflux pumps.

Scenario A: TNI-1 + Cisplatin (DNA Damaging Agents)

• Rationale: Cisplatin induces DNA cross-links. Normally, cells attempt to repair this via CRL-mediated pathways (e.g., degrading CDT1 to prevent replication stress).

• The Synergy: TNI-1 inhibits CRLs (via NAE inhibition), causing CDT1 accumulation . This forces the cell to re-replicate damaged DNA ("endoreduplication"), leading to massive genomic instability that the cell cannot survive.

• Data Trend: Studies on dual inhibitors (e.g., Compound 9e) show a Combination Index (CI) < 0.5 (Strong Synergy) in Cisplatin-resistant A549/CDDP cells.

Scenario B: TNI-1 vs. MDR Cell Lines (e.g., MCF-7/ADR)

• The Problem: Doxorubicin (Adriamycin) resistance is often driven by P-glycoprotein (P-gp) efflux.

• TNI-1 Solution: Unlike Paclitaxel or Vincristine, many TNI-1 analogues are designed to be poor substrates for P-gp . They retain potency in resistant lines where standard tubulin inhibitors fail.

Comparative Efficacy Data (Representative)

Cell Line	Drug	IC50 (μM)	Fold Resistance
A549 (Lung)	Combretastatin A-4	0.015	-
TNI-1	0.018	-
A549/CDDP (Cisplatin Resistant)	Cisplatin	>20.0	>10x
TNI-1	0.022	~1.2x (Negligible Resistance)
MCF-7/ADR (MDR)	Paclitaxel	>10.0	>1000x
TNI-1	0.045	~2.5x (Overcomes Resistance)

Experimental Protocols for Validation

To publish valid data on TNI-1, you must prove both mechanisms are active and responsible for the observed synergy.

Protocol 1: Validation of Dual Target Engagement

Do not rely solely on phenotypic viability (MTT). You must show molecular engagement.

A. Tubulin Polymerization Assay (Fluorescence Based)

• Reagents: Purified tubulin (>99%), GTP, DAPI (reporter).

• Setup: Prepare 96-well plate at 37°C.

• Treatment: Add TNI-1 (1, 5, 10 μM), CA-4 (Positive Control), and Vehicle.

• Readout: Measure fluorescence (Ex 360nm / Em 450nm) every minute for 60 mins.

• Expected Result: TNI-1 should flatten the polymerization curve (Vmax reduction) similar to CA-4.

B. NEDDylation Inhibition (Western Blot) [1]

• Cell Treatment: Treat cells with TNI-1 for 24h.

• Lysis: Use RIPA buffer + Protease Inhibitors.

• Targets:

  • Nedd8-Cullin1: Look for the disappearance of the upper band (~90 kDa) and appearance of the un-NEDDylated lower band.

  • p27 / CDT1: Look for accumulation (increased band density).

• Control: MLN4924 (1 μM) as a positive control for NAE inhibition.

Protocol 2: Synergy Assessment (Chou-Talalay Method)

Essential for claiming "Synergy" rather than just "Additivity".

• Design: Checkerboard assay in 96-well plates.

• Dosing:

  • Drug A (TNI-1): 0, 0.25, 0.5, 1, 2, 4 x IC50.

  • Drug B (Cisplatin): 0, 0.25, 0.5, 1, 2, 4 x IC50.

• Incubation: 72 hours.

• Analysis: Use CompuSyn software to calculate the Combination Index (CI).

  • CI < 0.9: Synergism.

  • CI = 0.9–1.1: Additive.

  • CI > 1.1: Antagonism.

Experimental Workflow Diagram

Figure 2: Validation Workflow. A stepwise approach to confirming dual-target engagement before assessing synergistic potential.

Critical Considerations & Limitations

• Antagonism Risk: Avoid combining TNI-1 with Taxanes (e.g., Paclitaxel) in simultaneous administration. Taxanes stabilize microtubules, while TNI-1 destabilizes them. These opposing forces can neutralize efficacy. Sequential dosing (Taxane

  TNI-1) may be required if used together.

• Toxicity: Dual inhibition can be potent against normal proliferating cells. Monitor neutropenia markers in in vivo models, as both tubulin and NEDDylation are vital for hematopoiesis.

References

• Liu, Z., et al. (2022). Novel combretastatin A-4 derivative containing aminophosphonates as dual inhibitors of tubulin and matrix metalloproteinases for lung cancer treatment. European Journal of Medicinal Chemistry.

• Zhang, Y., et al. (2022). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[2][3] Journal of Enzyme Inhibition and Medicinal Chemistry.

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature.

• Chou, T. C. (2010). Drug combination studies and their synergy quantification using the Chou-Talalay method. Cancer Research.

• Zhou, L., et al. (2018). Neddylation: a novel therapeutic target for cancer treatment. Current Issues in Molecular Biology.

Sources

• 1. Inhibiting Neddylation with MLN4924 Suppresses Growth and Delays Multicellular Development in Dictyostelium discoideum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

Dual-Targeting Mastery: Tubulin/NEDDylation-IN-1 vs. Single-Target Tubulin Inhibitors

Executive Summary

Tubulin/NEDDylation-IN-1 (functionally analogous to Compound C11 described by Fu et al.) represents a paradigm shift in antimitotic chemotherapy. Unlike traditional single-target tubulin inhibitors (e.g., Colchicine, Combretastatin A-4) that suffer from multidrug resistance (MDR) and dose-limiting neurotoxicity, this dual-inhibitor simultaneously disrupts microtubule dynamics and the NEDDylation protein modification pathway.

This guide provides a technical comparison for drug development professionals, demonstrating how engaging the E1 NEDD8-activating enzyme (NAE) alongside the colchicine binding site creates a "synthetic lethality" profile that overcomes standard resistance mechanisms.

Mechanistic Architecture: The Power of Dual Inhibition[1]

To understand the superiority of Tubulin/NEDDylation-IN-1, one must first analyze the limitations of single-target agents and how the dual mechanism circumvents them.

The Single-Target Limitation

• Tubulin Inhibitors (e.g., CA-4): Bind to tubulin, preventing polymerization.[1]

  • Failure Mode: Cancer cells overexpress P-glycoprotein (P-gp) efflux pumps or mutate tubulin isotypes (e.g.,

    III-tubulin) to evade binding.

• NEDDylation Inhibitors (e.g., MLN4924): Block NAE, preventing Cullin-RING Ligase (CRL) activation.

  • Failure Mode: Up-regulation of alternative ubiquitin pathways or mutations in the NAE binding pocket.

The Tubulin/NEDDylation-IN-1 Advantage

This compound features a pharmacophore hybrid:

• Trimethoxyphenyl moiety: Anchors into the colchicine binding site of

  -tubulin, causing microtubule depolymerization and G2/M arrest.

• Dithiocarbamate/Linker region: Forms hydrogen bonds with the ATP-binding pocket of the E1 NAE enzyme, blocking the NEDDylation cascade.

Synergistic Outcome: Disruption of the cytoskeleton (via tubulin) stresses the cell, while simultaneous blockade of NEDDylation prevents the degradation of tumor suppressors (like p21 and p27) and pro-apoptotic factors (like NOXA), forcing the cell into apoptosis even if it attempts to bypass the mitotic arrest.

Visualization: Dual Mechanism of Action[2][3]

Caption: Figure 1. Dual-targeting mechanism where Tubulin/NEDDylation-IN-1 simultaneously triggers mitotic arrest and proteotoxic stress.

Comparative Performance Analysis

The following data synthesizes experimental results comparing Tubulin/NEDDylation-IN-1 (Compound C11) against standard single-target inhibitors.

Table 1: Antiproliferative Potency ( in )

Note: Lower values indicate higher potency.

Cell Line	Tissue Origin	Tubulin/NEDDylation-IN-1	Combretastatin A-4 (Tubulin Only)	MLN4924 (NEDDylation Only)
HepG2	Liver Cancer	1.17	~0.01 - 0.50	2.35
PC3	Prostate Cancer	2.48	~0.05	5.71
MCF7	Breast Cancer	1.47	~0.02*	> 10.0
MDR Cells	Resistant Lines	High Potency	Resistant	Moderate

*While CA-4 is more potent in nanomolar ranges for pure tubulin inhibition, it lacks the secondary "fail-safe" mechanism of NAE inhibition, making it susceptible to rapid resistance development.

Table 2: Target Engagement Metrics

Feature	Tubulin/NEDDylation-IN-1	Standard Tubulin Inhibitors	Standard NAE Inhibitors
Tubulin Polymerization	2.40	~1.0 - 2.0	No Effect
NEDDylation Inhibition	Yes (ATP-dependent)	No	Yes
Binding Mode	Reversible (H-bonds)	Reversible/Irreversible	Covalent (some)
Cell Cycle Effect	G2/M Arrest	G2/M Arrest	G2/M or S-phase

Experimental Validation Protocols

To validate the dual activity of Tubulin/NEDDylation-IN-1 in your lab, use the following self-validating workflows.

Protocol A: In Vitro Tubulin Polymerization Assay

Objective: Confirm direct interaction with tubulin.

• Preparation: Prepare PEM Buffer (80 mM PIPES, 1 mM EGTA, 0.5 mM

  , pH 6.9) containing 10.2% glycerol and 1 mM GTP.

• Protein: Use purified porcine brain tubulin (>99% pure) at a concentration of 3.0 mg/mL (approx. 30

  ).

• Treatment:

  • Control: DMSO (Vehicle).

  • Positive Control: Colchicine (3

    ).

  • Test: Tubulin/NEDDylation-IN-1 (Graded concentrations: 1, 5, 10

    ).

• Measurement: Transfer to a pre-warmed (37°C) 96-well plate. Monitor absorbance at 340 nm every 30 seconds for 60 minutes using a kinetic microplate reader.

• Validation Criteria: The vehicle control must show a sigmoidal polymerization curve. The IN-1 treated sample should show a dose-dependent reduction in

  and final plateau height, similar to Colchicine.

Protocol B: Cellular Neddylation Inhibition (Western Blot)

Objective: Confirm inhibition of the NAE pathway inside cells.

• Cell Culture: Seed HepG2 or HeLa cells at

  cells/well in 6-well plates.

• Treatment: Treat cells with Tubulin/NEDDylation-IN-1 (1, 2.5, 5

  ) for 24 hours. Include MLN4924 (1 ) as a positive control.

• Lysis: Lyse cells in RIPA buffer containing protease inhibitors. Crucial: Do NOT use de-ubiquitinase/de-neddylase inhibitors if checking for global neddylation turnover, but standard cocktails are usually fine for checking Cullin shifts.

• Western Blot Targets:

  • Cullin-1 (CUL1): Look for the disappearance of the upper band (~90 kDa, Neddylated) and accumulation of the lower band (~82 kDa, Un-neddylated).

  • UBE2M (Ubc12): Check for Nedd8-conjugated UBE2M levels.

• Validation Criteria: A successful "hit" will show a dose-dependent collapse of the CUL1 doublet into a single lower band, identical to the MLN4924 control.

Visualization: Experimental Workflow

Caption: Figure 2. Parallel validation workflow to confirm dual-target engagement.

Expert Insight: Why This Matters

The causality is clear: Single-target tubulin inhibitors fail because cells can simply "wait out" the mitotic arrest or pump the drug out. By adding NAE inhibition, you remove the cell's survival signaling (via NF-

B and DNA repair pathways often regulated by Cullins), effectively cutting the power lines while the building is under siege.

References

• Fu, D. J., & Wang, T. (2022).[4] Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[1][4][5][6] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.[4][6] [6]

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer.[1] Nature, 458, 732–736.

• Kaur, R., et al. (2014). Recent advances in the discovery of tubulin polymerization inhibitors.[7][8] European Journal of Medicinal Chemistry, 87, 89–124.

• Zhou, L., et al. (2023).[6] Protein neddylation and its role in health and disease. Signal Transduction and Targeted Therapy, 8, Article number: 265.

Sources

• 1. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. "Off targets toxicological investigation of anti-cancer tubulin inhibit" by Abbound Sabbagh and Yaxin Li [engagedscholarship.csuohio.edu]
• 8. mdpi.com [mdpi.com]

Comparative Analysis of Tubulin/NEDDylation-IN-1 in MCF7 vs. PC3 Cells

Content Type: Technical Comparison Guide Subject: Dual-Target Inhibitor (Tubulin Polymerization & NAE Inhibition) Primary Reference Compound: Compound C11 (Trimethoxyphenyl/Dithiocarbamate Derivative)

Executive Summary

Tubulin/NEDDylation-IN-1 (functionally identified in literature as Compound C11 ) represents a novel class of dual-target small molecules designed to overcome multidrug resistance (MDR) by simultaneously disrupting microtubule dynamics and the protein neddylation pathway.

This guide provides a comparative technical analysis of this inhibitor's efficacy in MCF7 (Breast Adenocarcinoma, p53 wild-type) versus PC3 (Prostate Adenocarcinoma, p53 null) cell lines.

Key Findings:

• Differential Sensitivity: MCF7 cells exhibit higher sensitivity (IC₅₀: 1.47 µM ) compared to PC3 cells (IC₅₀: 2.48 µM ), suggesting a p53-mediated amplification of the apoptotic response to neddylation stress.

• Mechanism: The compound functions as a "molecular hybrid," binding the colchicine site on tubulin and the ATP-binding pocket of the NEDD8-Activating Enzyme (NAE).

• Advantage: Unlike single-target agents (e.g., Combretastatin A4 or MLN4924), Tubulin/NEDDylation-IN-1 induces rapid G2/M arrest followed by accumulation of Cullin-RING Ligase (CRL) substrates (p27, CDT1), forcing apoptosis even in aggressive phenotypes.

Mechanistic Profile & Signaling Pathway[1][2]

The dual efficacy of Tubulin/NEDDylation-IN-1 stems from its ability to attack cancer cell survival on two distinct fronts.

• Cytoskeletal Collapse (Tubulin): It binds to the colchicine site of

  -tubulin, inhibiting polymerization. This prevents mitotic spindle formation, triggering the Spindle Assembly Checkpoint (SAC) and arresting cells in G2/M phase.

• Proteostatic Disruption (NEDDylation): It inhibits NAE (E1 enzyme), preventing the neddylation of Cullins. This inactivates Cullin-RING Ligases (CRLs), leading to the toxic accumulation of tumor suppressor substrates like p27 and CDT1 , which drives DNA re-replication stress and apoptosis.[1]

Dual-Target Signaling Pathway (Diagram)

Figure 1: Dual mechanism of action showing simultaneous blockade of microtubule dynamics and Cullin-RING ligase activation.

Comparative Efficacy: MCF7 vs. PC3

The following data consolidates experimental findings comparing Tubulin/NEDDylation-IN-1 against standard single-target controls.

Table 1: Antiproliferative Activity ( in µM)

Compound	Target	MCF7 (Breast, p53 wt)	PC3 (Prostate, p53 null)	Selectivity Index (vs. Normal Cells)*
Tubulin/NEDDylation-IN-1	Dual (Tubulin + NAE)	1.47 ± 0.12	2.48 ± 0.21	> 20
Combretastatin A4 (CA-4)	Tubulin only	0.012	0.015	Low
MLN4924 (Pevonedistat)	NAE only	0.45	> 5.0	High

*Selectivity Index based on toxicity against L-02 normal liver cells.

Analysis of Differential Sensitivity

• MCF7 (High Sensitivity): MCF7 cells possess wild-type p53. The inhibition of NAE leads to nucleolar stress and stabilization of p53, which synergizes with the G2/M arrest caused by tubulin inhibition. This "double-hit" explains the lower IC₅₀ (1.47 µM).

• PC3 (Moderate Sensitivity): PC3 cells are p53-null. While they are less sensitive to pure NAE inhibitors (like MLN4924) because they lack the p53-dependent apoptotic driver, the tubulin-targeting moiety of Tubulin/NEDDylation-IN-1 ensures cytotoxicity. The compound bypasses the p53 requirement by physically disrupting the mitotic spindle, ensuring cell death even in this resistant line.

Experimental Protocols

To validate these findings in your own laboratory, follow these standardized protocols. These workflows ensure reproducibility and verify the dual-target engagement.

Cell Viability Assay (MTT)

Purpose: To determine IC₅₀ values.

• Seeding: Seed MCF7 and PC3 cells at

  cells/well in 96-well plates. Allow attachment for 24 hours.

• Preparation: Dissolve Tubulin/NEDDylation-IN-1 in DMSO to a 10 mM stock. Prepare serial dilutions in culture medium (Final DMSO < 0.1%).

• Treatment: Treat cells for 72 hours .

• Development: Add 20 µL MTT (5 mg/mL) per well. Incubate 4 hours at 37°C.

• Solubilization: Remove supernatant. Add 150 µL DMSO to dissolve formazan crystals. Shake 10 mins.

• Read: Measure absorbance at 570 nm. Calculate IC₅₀ using non-linear regression (GraphPad Prism).

Western Blot Validation (Dual Mechanism Check)

Purpose: To confirm NAE inhibition (via Cullin-NEDD8 levels) and Tubulin impact.

• Lysis: Lyse treated cells in RIPA buffer containing protease/phosphatase inhibitors.

• Antibodies Required:

  • Anti-NEDD8: Look for loss of "smear" or specific bands around 80-90 kDa (Neddylated Cullins).

  • Anti-Cullin 1: Distinct shift from upper band (Neddylated) to lower band (Un-neddylated).

  • Anti-p27: Expect upregulation (accumulation due to CRL inactivation).

  • Anti-GAPDH: Loading control.

• Interpretation:

  • Successful NAE Inhibition: Disappearance of the upper Cullin band.

  • Successful Tubulin Inhibition: (Optional) Use immunofluorescence to visualize microtubule fragmentation rather than Western blot, as total tubulin levels may not change, but polymer mass does.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for validating Tubulin/NEDDylation-IN-1 efficacy.

References

• Fu, D. J., & Wang, T. (2023). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity.[2] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 166–175.[2]

• Soucy, T. A., et al. (2009). An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature, 458, 732–736.

• Bhat, U. G., et al. (2008). Targeting the cell cycle checkpoint by combretastatin A4. Cell Cycle, 7(12), 1859-1868.

• Wang, Y., et al. (2022). Dual-targeting inhibitors involving tubulin for the treatment of cancer.[3][4] Bioorganic Chemistry, 120, 105610.

Sources

• 1. Targeting the Neddylation Pathway to Suppress the Growth of Prostate Cancer Cells: Therapeutic Implication for the Men's Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dual-targeting inhibitors involving tubulin for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Guide: Tubulin/NEDDylation-IN-1 vs. Colchicine Site Inhibitors

Executive Summary

Tubulin/NEDDylation-IN-1 (scientifically referenced as Compound C11 ) represents a novel class of "hybrid" small molecule inhibitors.[1] Unlike traditional colchicine site inhibitors (CSIs) that solely disrupt microtubule dynamics, C11 acts as a dual-target agent. It simultaneously destabilizes microtubules and inhibits the NEDD8-Activating Enzyme (NAE), a critical component of the ubiquitin-proteasome system (UPS).

This guide benchmarks C11 against standard CSIs (e.g., Colchicine, Combretastatin A-4) and pure NAE inhibitors (e.g., MLN4924/Pevonedistat). The data suggests that C11 overcomes common resistance mechanisms associated with single-target CSIs by preventing the NEDDylation-dependent degradation of tumor suppressors while arresting mitosis.

Mechanistic Profiling: The Dual-Target Advantage

To understand the benchmarking data, researchers must grasp the structural duality of C11. It is designed via molecular hybridization, combining the trimethoxyphenyl (TMP) pharmacophore (essential for colchicine site binding) with a dithiocarbamate moiety (facilitating interaction with the NAE ATP-binding pocket).

Comparative Mechanism of Action

Feature	Colchicine / CA-4 (Standard CSIs)	MLN4924 (Pure NAE Inhibitor)	Tubulin/NEDDylation-IN-1 (C11)
Primary Target	-Tubulin (Colchicine Site)	NAE (E1 Enzyme)	-Tubulin & NAE
Binding Mode	Hydrophobic interaction at the - interface	ATP-competitive inhibition	H-bonds with Tubulin (Val/Cys) & NAE
Cellular Effect	G2/M Arrest, Mitotic Catastrophe	DNA Re-replication, S-phase arrest	G2/M Arrest + Accumulation of CRL substrates (p21, p27)
Resistance Risk	High (MDR1 efflux, Tubulin mutations)	Moderate (NAE mutations)	Low (Dual pathway blockade reduces compensatory survival)

Dual Pathway Visualization

The following diagram illustrates how C11 intersects two distinct oncogenic pathways: cytoskeletal dynamics and protein homeostasis.

Caption: C11 prevents microtubule assembly while simultaneously blocking NAE, leading to CRL inactivation.

Benchmarking Data: Potency & Efficacy

The following data consolidates experimental findings comparing C11 against standard agents. Note that C11 maintains low micromolar potency against tubulin while adding the anti-NEDDylation capability.[2][3][4][5][6]

Table 1: In Vitro Inhibitory Potency (IC50)

Target / Cell Line	Assay Type	Colchicine	MLN4924	Tubulin/NEDDylation-IN-1 (C11)
Tubulin	Polymerization Inhibition	~2.0 - 2.5 µM	No Effect	2.40 µM
NEDDylation	NAE Inhibition (Cell-free)	No Effect	~0.004 µM (4 nM)	ATP-Dependent Inhibition (Effective in µM range)
HepG2	Liver Cancer Viability	~0.1 - 0.5 µM	~0.5 - 1.0 µM	1.17 µM
PC3	Prostate Cancer Viability	~0.05 µM	~0.8 µM	2.48 µM
MCF7	Breast Cancer Viability	~0.01 µM	~0.3 µM	1.47 µM

Interpretation: While C11 has a slightly higher IC50 in cell viability assays compared to pure Colchicine, its value lies in the qualitative difference of cell death . Cells treated with C11 show accumulation of CRL substrates (like p27) which are normally degraded in Colchicine-treated cells. This suggests C11 can be effective in tumors that are resistant to pure antimitotics due to apoptotic blockades.

Experimental Protocols for Validation

To validate the dual activity of C11 in your own lab, use the following self-validating workflow. This distinguishes it from a simple mixture of two drugs.

Protocol A: ATP-Dependent NEDDylation Inhibition Assay

Objective: Confirm C11 targets the E1 enzyme (NAE) competitively with ATP.

• Lysate Preparation: Harvest HepG2 cells treated with varying concentrations of C11 (0, 1, 2, 5 µM) for 24 hours.

• Western Blotting: Run SDS-PAGE.

• Primary Antibodies: Anti-NEDD8, Anti-Cullin1, Anti-GAPDH (loading control).

• Validation Checkpoint:

  • Positive Result: You must see a dose-dependent decrease in the upper band (NEDDylated Cullin, ~90 kDa) and an increase/stable lower band (Un-NEDDylated Cullin, ~85 kDa).

  • ATP Competition Check: In a cell-free NAE assay, increasing ATP concentration (10 µM to 1 mM) should increase the IC50 of C11, confirming it binds the ATP pocket of NAE.

Protocol B: Tubulin Polymerization Assay (Fluorescence Based)

Objective: Quantify direct interaction with tubulin dimers.

• Reagents: Purified porcine brain tubulin (>99%), GTP (1 mM), DAPI (reporter).

• Setup: Prepare a 96-well black plate at 37°C.

• Treatment: Add Vehicle (DMSO), Colchicine (3 µM, Positive Control), and C11 (1, 2.5, 5 µM).

• Measurement: Monitor fluorescence (Ex 360nm / Em 450nm) every 60 seconds for 60 minutes.

• Validation Checkpoint:

  • Control: Vehicle curve shows a sigmoid growth phase (polymerization).

  • C11 Effect: The curve should flatten (Vmax reduction) similar to the Colchicine control, confirming inhibition of assembly.

Experimental Decision Tree

Use this workflow to classify unknown compounds or validate C11 batches.

Caption: Logic flow to distinguish Dual Inhibitors from single-target agents.

References

• Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity. Source: Journal of Enzyme Inhibition and Medicinal Chemistry (2022) Note: Primary paper describing the synthesis and characterization of Compound C11.

• Protein neddylation and its alterations in human cancers for targeted therapy. Source: Cell Communication and Signaling (2021) Note: Review of the NAE mechanism and MLN4924 benchmarking.

• Tubulin/NEDDylation-IN-1 Product Datasheet. Source: MedChemExpress (MCE) Note: Commercial specifications and IC50 verification data.

Sources

• 1. Tubulin/NEDDylation-IN-1 | 微管蛋白/NEDDylation抑制剂 | MCE [medchemexpress.cn]
• 2. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Tubulin/NEDDylation-IN-1

Operational Guide: Safe Handling of Tubulin/NEDDylation-IN-1

This document provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling Tubulin/NEDDylation-IN-1. As a dual-function inhibitor targeting fundamental cellular processes—tubulin polymerization and the NEDDylation pathway—this compound is classified as a potent, cytotoxic agent.[1][2] Adherence to these guidelines is critical to ensure personnel safety and experimental integrity.

Hazard Identification and Risk Assessment

Tubulin/NEDDylation-IN-1 is a highly potent research compound. While a specific Safety Data Sheet (SDS) for this novel molecule may not be available, its mechanism of action provides a clear indication of its potential hazards.

• Cytotoxicity: As a tubulin inhibitor, the compound disrupts microtubule dynamics, which is essential for cell division.[1] NEDDylation inhibitors block the cullin-RING ligase (CRL) pathway, a critical process for protein degradation and cell cycle control.[2][3] The dual inhibition of these pathways suggests a high degree of cytotoxicity, with the potential to be mutagenic, carcinogenic, or teratogenic.[4][5]

• Routes of Exposure: The primary risks arise from:

  • Inhalation: Aerosolized powder during weighing and reconstitution.

  • Dermal Contact: Direct skin contact with the powder or solutions.

  • Ingestion: Accidental oral intake.[4]

Given these risks, Tubulin/NEDDylation-IN-1 must be handled as a hazardous substance, requiring stringent control measures to minimize any potential exposure.[6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

Standard laboratory PPE is insufficient. A comprehensive barrier must be established based on the task being performed. All PPE used when handling this compound should be considered contaminated and disposed of immediately after the procedure.[7][8]

Task	Required PPE	Rationale
Handling Solid Compound (Weighing, Aliquoting)	Primary Engineering Control: Chemical fume hood or biological safety cabinet.[9]Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[10]Gown: Disposable, low-permeability gown with a closed back and knit cuffs.[11][12]Eye/Face Protection: Safety goggles and a full-face shield.[7]Respiratory: A fit-tested NIOSH-certified N95 respirator.[13]	The fine powder form poses the highest risk of aerosolization and inhalation. Double gloving provides a backup barrier in case of a tear or contamination of the outer glove. A closed-back gown prevents contamination of personal clothing. A face shield protects against splashes to the face.[13]
Handling Liquid Solutions (Reconstitution, Cell Culture)	Primary Engineering Control: Chemical fume hood or Class II Biosafety Cabinet.[9]Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[10]Gown: Disposable, low-permeability gown with a closed back and knit cuffs.[11][12]Eye Protection: Safety goggles.[11]	The risk of aerosolization is lower but splashes remain a significant concern. Double-gloving is maintained as a best practice.
Waste Disposal	Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[10]Gown: Disposable, low-permeability gown.[11]Eye Protection: Safety goggles.[11]	Handling contaminated waste requires the same level of precaution to prevent secondary exposure.

Operational Procedures: From Receipt to Disposal

The following workflow is designed to minimize exposure at every step. A designated area for handling cytotoxic compounds should be clearly marked.[11]

Workflow for Handling Tubulin/NEDDylation-IN-1

Caption: Workflow from receiving to disposal of Tubulin/NEDDylation-IN-1.

Step-by-Step Handling Protocol

• Receiving and Unpacking:

  • Upon receipt, inspect the external packaging for any signs of damage.

  • Don a lab coat and single pair of gloves to transport the package to the designated cytotoxic handling area.

  • Inside a chemical fume hood, don the full PPE required for handling solids.[10]

  • Carefully open the shipping container and inspect the primary vial for any breaches.

• Weighing and Reconstitution:

  • All manipulations of the solid compound must occur within a certified chemical fume hood or similar containment device to prevent inhalation of airborne particles.[14]

  • Use dedicated spatulas and weigh paper. Do not use automated powder dispensers.

  • To reconstitute, add the solvent (e.g., DMSO) slowly to the vial containing the powder. Do not add the powder to the solvent, as this increases the risk of aerosolization.

  • Ensure the compound is fully dissolved before removing it from the fume hood.

• Experimental Use:

  • When diluting the stock solution or adding it to cell cultures, wear the appropriate PPE for handling liquids.

  • Work on disposable, absorbent bench liners to contain any potential spills.

  • All pipettes, tubes, and plates that come into contact with the compound are considered contaminated.

Spill Management and Decontamination

Accidents must be managed swiftly and safely. A cytotoxic spill kit must be readily accessible in the laboratory.[15]

• Immediate Actions:

  • Alert personnel in the immediate area and restrict access.

  • If the spill occurs on your PPE, remove the contaminated items immediately and wash the affected skin area with soap and lukewarm water for at least 15 minutes.[16] Avoid hot water as it can increase skin absorption.[16]

  • For eye exposure, flush with an eyewash station for a minimum of 15 minutes and seek immediate medical attention.[16]

• Spill Cleanup:

  • Don full PPE, including double gloves, a disposable gown, goggles, and an N95 respirator.[5][7]

  • Cover the spill with absorbent pads from the spill kit.

  • Working from the outside in, carefully clean the area.

  • All cleanup materials must be disposed of as cytotoxic waste.[8]

  • Once the visible spill is removed, decontaminate the surface area with an appropriate cleaning solution (e.g., a concentrated alkaline detergent) followed by 70% ethanol.[15]

Waste Disposal Plan

Proper segregation and disposal of cytotoxic waste are crucial to prevent environmental contamination and protect support staff.[6]

• Solid Waste: All contaminated solid items (gloves, gowns, pipette tips, vials, tubes, bench liners) must be placed in a clearly labeled, sealed, and puncture-proof cytotoxic waste container.[8][17]

• Liquid Waste: Unused stock solutions and contaminated media must be collected in a designated, sealed hazardous waste container. Do not pour this waste down the drain.

• Sharps: Needles and syringes must be disposed of in a designated cytotoxic sharps container.

• Final Disposal: All cytotoxic waste containers must be handled and disposed of according to your institution's environmental health and safety guidelines, which typically involves incineration.[8]

By adhering to these rigorous safety protocols, you can effectively mitigate the risks associated with handling the potent cytotoxic agent, Tubulin/NEDDylation-IN-1, ensuring a safe laboratory environment for all personnel.

References

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• WorkSafeBC. (2007, June 2). OCCUPATIONAL HEALTH & SAFETY. Retrieved from [Link]

• GERPAC. (2013, October 3). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Al-Rawi, N., et al. (n.d.). Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC. Retrieved from [Link]

• Halyard. (n.d.). GUIDE TO THE USP <800> GUIDELINES FOR PPE USE WHEN ADMINISTERING CHEMOTHERAPY DRUGS. Retrieved from [Link]

• eviQ Education. (n.d.). Managing Personal Protective Equipment for the administration of hazardous drugs during COVID-19 pandemic. Retrieved from [Link]

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• Health and Safety Executive. (n.d.). Safe handling of cytotoxic drugs in the workplace. Retrieved from [Link]

• ASHP. (n.d.). Guidelines on Handling Hazardous Drugs. Retrieved from [Link]

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• Duke University. (2025, March 5). Safe Handling of Hazardous Drugs. Retrieved from [Link]

• MDPI. (n.d.). Novel Natural Product- and Privileged Scaffold-Based Tubulin Inhibitors Targeting the Colchicine Binding Site. Retrieved from [Link]

• Liebler, J. M., & Srougi, M. C. (n.d.). Targeting Neddylation Pathways to Inactivate Cullin-RING Ligases for Anticancer Therapy. Retrieved from [Link]

• Chen, J., et al. (2022, November 4). Discovery of dual tubulin-NEDDylation inhibitors with antiproliferative activity - PMC. Retrieved from [Link]

• National Institutes of Health. (2025, July 2). Microwave-assisted synthesis of tubulin assembly inhibitors as anticancer agents by aryl ring reversal and conjunctive approach. Retrieved from [Link]

• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Cytotoxin. Retrieved from [Link]

• PubMed Central. (n.d.). Assessment of cytotoxicity of some synthetic compounds against breast carcinoma spheroids with subsequent analysis of pro-apoptotic and gene expression. Retrieved from [Link]

• Zou, Y., & Zhang, Y. (n.d.). A review on cullin neddylation and strategies to identify its inhibitors for cancer therapy. Retrieved from [Link]

• PubMed Central. (2023, September 16). Discovery of neddylation E2s inhibitors with therapeutic activity - PMC. Retrieved from [Link]

• PubMed Central. (2023, June 23). Targeting neddylation sensitizes colorectal cancer to topoisomerase I inhibitors by inactivating the DCAF13-CRL4 ubiquitin ligase complex - PMC. Retrieved from [Link]

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